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  • Product: Tris(2,3-dimethylphenyl) phosphite
  • CAS: 102937-84-8

Core Science & Biosynthesis

Foundational

Tris(2,3-dimethylphenyl) phosphite physical and chemical properties

As a Senior Application Scientist specializing in polymer stabilization and pharmaceutical materials, I approach Tris(2,3-dimethylphenyl) phosphite (CAS: 102937-84-8) not merely as a chemical catalog entry, but as a high...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist specializing in polymer stabilization and pharmaceutical materials, I approach Tris(2,3-dimethylphenyl) phosphite (CAS: 102937-84-8) not merely as a chemical catalog entry, but as a highly engineered molecular tool. In the demanding fields of drug development and materials science, the integrity of pharmaceutical packaging (such as polyolefins, polycarbonates, and PVC) is just as critical as the active pharmaceutical ingredient (API) itself. When polymers degrade via auto-oxidation, they release extractables and leachables that can compromise drug efficacy and patient safety.

This whitepaper provides an in-depth technical analysis of Tris(2,3-dimethylphenyl) phosphite, detailing its physicochemical profile, its mechanistic role as a secondary antioxidant, and the rigorous, self-validating protocols required for its synthesis and characterization.

Physicochemical Profiling and Structural Causality

The physical and chemical behavior of an organophosphite is entirely dictated by its substituents. Tris(2,3-dimethylphenyl) phosphite features three 2,3-dimethylphenoxy ligands coordinated to a central trivalent phosphorus atom[1].

Table 1: Quantitative Physicochemical Properties

PropertyValue / Description
Chemical Name Tris(2,3-dimethylphenyl) phosphite
CAS Registry Number 102937-84-8
Molecular Formula C₂₄H₂₇O₃P
Molecular Weight 394.44 g/mol
Predicted Boiling Point 471.2 ± 45.0 °C
Physical State Viscous liquid to waxy solid (temperature dependent)
Solubility Profile Soluble in Toluene, THF, Chloroform; Insoluble in Water

The Causality of the 2,3-Dimethyl Substitution: Why engineer a phosphite with 2,3-dimethylphenyl groups instead of using a standard, inexpensive triphenyl phosphite (TPP)? The answer lies in steric shielding and hydrolytic stability . Unsubstituted TPP is highly susceptible to hydrolysis; ambient moisture can easily attack the exposed phosphorus center, cleaving the P-O bond and releasing free phenol, which is a severe regulatory red flag in pharmaceutical packaging.

By placing methyl groups at the ortho (2-) and meta (3-) positions of the phenyl rings, we create a steric umbrella. The ortho-methyl group physically blocks nucleophilic attack by water molecules on the phosphorus atom. This specific structural choice drastically extends the shelf-life of the stabilizer in humid processing environments without sacrificing the nucleophilicity required for its primary antioxidant function[2].

Chemical Reactivity: The Hydroperoxide Decomposer Mechanism

During the thermal processing or gamma-irradiation of packaging polymers, radical chain reactions generate polymer hydroperoxides (ROOH). If left unchecked, these hydroperoxides undergo homolytic cleavage to form highly reactive alkoxy and hydroxy radicals, leading to polymer chain scission, yellowing, and mechanical failure[3].

Tris(2,3-dimethylphenyl) phosphite acts as a secondary antioxidant (a hydroperoxide decomposer). It functions synergistically with primary antioxidants (like hindered phenols)[4]. The mechanism is a stoichiometric reduction: the nucleophilic trivalent phosphorus (P^III) attacks the electrophilic oxygen of the hydroperoxide. This transfers the oxygen to the phosphorus, reducing the dangerous hydroperoxide into a stable, non-radical alcohol (ROH), while the phosphite is oxidized into its corresponding pentavalent phosphate (P^V).

G ROOH Polymer Hydroperoxide (ROOH) Complex Transition State ROOH->Complex Phosphite Tris(2,3-dimethylphenyl) phosphite (P(OAr)3) Phosphite->Complex ROH Stable Alcohol (ROH) Complex->ROH Oxygen Transfer Phosphate Tris(2,3-dimethylphenyl) phosphate (O=P(OAr)3) Complex->Phosphate P(III) to P(V) Oxidation

Mechanism of hydroperoxide decomposition by phosphite antioxidants.

Synthesis Methodology: A Self-Validating Protocol

Synthesizing high-purity organophosphites requires strict exclusion of moisture and precise control of hydrogen chloride (HCl) byproducts. The following protocol utilizes an amine scavenger system, which is inherently self-validating: the precipitation of amine-hydrochloride salts serves as a direct visual and gravimetric indicator of reaction conversion.

Step-by-Step Synthesis Protocol:

  • Reagent Preparation: Charge a flame-dried, nitrogen-purged reactor with 3.05 molar equivalents of 2,3-dimethylphenol and anhydrous toluene (solvent). Causality: Toluene is chosen because it allows for the azeotropic removal of trace moisture prior to the reaction.

  • Scavenger Addition: Add 3.2 molar equivalents of anhydrous triethylamine (Et₃N). Causality: Et₃N acts as an acid scavenger. Without it, the generated HCl would catalyze the reverse hydrolysis reaction, destroying the product.

  • Esterification: Cool the system to 0 °C. Slowly dropwise add 1.0 molar equivalent of phosphorus trichloride (PCl₃) dissolved in toluene. Maintain the temperature below 10 °C to prevent exothermic side reactions.

  • Thermal Maturation: Once addition is complete, slowly heat the reaction mixture to 80 °C for 4 hours. Self-Validation: The reaction progress is visually validated by the heavy precipitation of white Et₃N·HCl salts. Once salt formation ceases, the reaction has reached completion.

  • Filtration & Concentration: Cool to room temperature and filter the Et₃N·HCl salts under a nitrogen atmosphere. Concentrate the filtrate using rotary evaporation under reduced pressure to remove toluene and excess Et₃N.

  • Purification: Subject the crude viscous liquid to high-vacuum short-path distillation to isolate the pure Tris(2,3-dimethylphenyl) phosphite[5].

G Step1 Reagent Prep 2,3-Dimethylphenol + PCl3 Step2 Esterification Toluene / Et3N / 0-80°C Step1->Step2 Step3 Filtration Remove Et3N·HCl Step2->Step3 HCl Neutralization Step4 Purification Vacuum Distillation Step3->Step4 Step5 Validation 31P-NMR & GC-MS Step4->Step5 Pure Product

Step-by-step synthesis and validation workflow for the phosphite.

Analytical Characterization Workflow

To ensure the compound is suitable for pharmaceutical-grade polymer compounding, the analytical workflow must definitively prove the absence of oxidized P(V) species and unreacted phenols.

Step-by-Step Analytical Protocol:

  • ³¹P-NMR Spectroscopy (Primary Validation): Dissolve the sample in CDCl₃. Run a ³¹P-NMR scan.

    • Causality & Validation: ³¹P-NMR is uniquely self-validating for this class of compounds. The target P(III) phosphite will show a distinct singlet far downfield (typically around +130 to +140 ppm). If the sample has been compromised by moisture or oxygen, a P(V) phosphate peak will appear near 0 to -15 ppm. The absence of the P(V) peak guarantees the antioxidant capacity is fully intact.

  • Gas Chromatography-Mass Spectrometry (GC-MS): Inject the sample to confirm the molecular weight (m/z = 394.4)[1]. This validates that all three chlorine atoms from PCl₃ were successfully substituted by the 2,3-dimethylphenoxy ligands.

  • Fourier Transform Infrared Spectroscopy (FTIR): Scan the sample from 4000 to 400 cm⁻¹.

    • Validation: The complete absence of a broad -OH stretching band (3200-3500 cm⁻¹) confirms that no residual 2,3-dimethylphenol remains, which is critical as free phenols can interact negatively with sensitive biologic drugs in pre-filled syringes.

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Exploratory

Mechanistic Pathways in the Thermal Degradation of Tris(2,3-dimethylphenyl) Phosphite: A Technical Guide

Executive Summary Tris(2,3-dimethylphenyl) phosphite (CAS 102937-84-8) is a sterically hindered aryl phosphite utilized extensively as a secondary antioxidant and heat stabilizer in polymer formulations, including polyvi...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Tris(2,3-dimethylphenyl) phosphite (CAS 102937-84-8) is a sterically hindered aryl phosphite utilized extensively as a secondary antioxidant and heat stabilizer in polymer formulations, including polyvinyl chloride (PVC) and polyolefins[1]. For drug development professionals and formulation scientists, understanding the thermal degradation pathway of this compound is critical. During high-temperature polymer extrusion or sterilization, the phosphite undergoes complex chemical transformations. These degradation pathways not only dictate the material's stability but also generate specific volatile degradants—such as 2,3-dimethylphenol—which must be rigorously monitored as potential extractables and leachables (E&L) in pharmaceutical packaging.

This whitepaper deconstructs the thermal degradation mechanisms of tris(2,3-dimethylphenyl) phosphite, outlines a self-validating analytical workflow for profiling its degradants, and provides comparative kinetic data to inform material selection.

Core Degradation Mechanisms

The degradation of tris(2,3-dimethylphenyl) phosphite is governed by the steric shielding provided by the methyl groups at the 2 and 3 positions of the phenyl rings. This structural feature dictates its susceptibility to three primary pathways:

Pathway A: Functional Oxidation (Sacrificial Stabilization)

The primary function of the phosphite is to reduce hydroperoxides (ROOH)—which are generated during polymer autoxidation—into stable alcohols (ROH). In this process, the phosphite is oxidized into tris(2,3-dimethylphenyl) phosphate . This is the intended, functional "degradation" pathway that stabilizes the host matrix.

Pathway B: Thermal Hydrolysis

In the presence of ambient moisture and elevated temperatures, the P-O bonds are susceptible to nucleophilic attack by water. Despite the steric hindrance of the 2,3-dimethyl groups, prolonged thermal stress leads to hydrolysis, yielding bis(2,3-dimethylphenyl) phosphonate and releasing 2,3-dimethylphenol . This phenolic byproduct is a primary leachable of concern in drug packaging.

Pathway C: Extreme Thermal Cleavage (>350°C)

Once oxidized to the phosphate state, the molecule exhibits exceptional thermal stability. Research on the thermal decomposition of organophosphorus esters demonstrates that, unlike alkyl phosphates which undergo rapid C-O cleavage at lower temperatures, aryl phosphates degrade almost exclusively via P-O and C-H bond cleavage at extreme temperatures[2]([Link]). This high-temperature cleavage generates phenolic radicals and oxygen-deficient phosphorus acids. These acids subsequently degrade further to evolve volatile radical species, such as the PO• radical, which escape into the gas phase[3]([Link]).

Chemical_Pathways A Tris(2,3-dimethylphenyl) Phosphite (Intact Antioxidant) B Tris(2,3-dimethylphenyl) Phosphate (Oxidation Product) A->B + ROOH (Hydroperoxides) Functional Oxidation C Bis(2,3-dimethylphenyl) Phosphonate + 2,3-Dimethylphenol A->C + H2O / Heat Thermal Hydrolysis D P-O / C-H Cleavage Products (Phenolic Radicals & PO•) B->D >350°C Radical Cleavage

Figure 1. Primary thermal degradation and oxidation pathways of tris(2,3-dimethylphenyl) phosphite.

Self-Validating Analytical Workflow for Degradation Profiling

To accurately map the degradation kinetics and identify leachable fragments, researchers must employ hyphenated analytical techniques. Relying on a single method (e.g., standalone TGA) is insufficient, as it cannot differentiate between the evaporation of the intact molecule and the evolution of cleaved fragments.

The following TGA-FTIR-GC/MS protocol is designed as a self-validating system to ensure absolute data integrity.

Step-by-Step Methodology

Step 1: Controlled Thermal Extraction (TGA)

  • Action: Subject 10 mg of the phosphite sample to a dynamic heating ramp (10°C/min from 25°C to 600°C) in a thermogravimetric analyzer under a strictly controlled nitrogen atmosphere.

  • Causality: Utilizing an inert nitrogen atmosphere prevents auto-oxidation, allowing the analyst to isolate pure thermal cleavage and hydrolysis pathways from oxidative degradation. The 10°C/min rate is optimized to prevent thermal lag while providing high-resolution mass-loss steps.

Step 2: Real-Time Evolved Gas Analysis (Inline FTIR)

  • Action: Transfer the TGA effluent continuously via a heated transfer line (maintained at 200°C) directly into an FTIR spectrometer gas cell.

  • Causality: Heating the transfer line is critical to prevent the condensation of high-boiling volatiles (such as 2,3-dimethylphenol, BP ~268°C) before they reach the IR cell. The FTIR provides real-time functional group identification, specifically tracking the emergence of the broad O-H stretch (~3600 cm⁻¹) indicative of phenolic cleavage.

Step 3: Molecular Fragment Identification (GC/MS)

  • Action: Cryo-trap a fraction of the evolved gases at the exact temperature of maximum degradation rate ( Tmax​ ), then inject it into a GC/MS utilizing Electron Ionization (EI).

  • Causality: While FTIR identifies functional groups, it cannot distinguish between structural isomers (e.g., 2,3-dimethylphenol vs. 2,4-dimethylphenol). GC/MS separates these isomers based on column retention time and definitively identifies them via their unique EI fragmentation patterns (e.g., the m/z 122 parent ion).

Step 4: System Validation (Mass Balance & Spectral Closure)

  • Action: Calculate the theoretical residual mass (char) based on the molecule's initial phosphorus content and compare it to the experimental TGA residue. Cross-reference the integrated FTIR absorbance over time with the GC/MS total ion chromatogram (TIC) peak areas.

  • Causality: This step creates a closed-loop validation. If the TGA mass loss does not equal the sum of the quantified volatiles in the GC/MS, or if the FTIR functional groups do not match the GC/MS exact masses, the system flags a condensation leak or secondary gas-phase reaction, invalidating the run.

Workflow S1 1. Sample Prep (Inert/Oxidative) S2 2. TGA-DSC (Mass Loss & Heat Flow) S1->S2 S3 3. Inline FTIR (Evolved Gas Tracking) S2->S3 V1 Validation: Mass Balance Closure S2->V1 S4 4. GC-MS (Fragment ID) S3->S4 V2 Validation: Spectral Cross-Ref S4->V2

Figure 2. Self-validating TGA-FTIR-GC/MS workflow for thermal degradation profiling.

Quantitative Data Synthesis & Comparative Kinetics

The structural substituents on the phosphite heavily dictate its thermal stability. As supported by computational and experimental models[2]([Link]), aryl phosphites/phosphates exhibit significantly higher thermal onset temperatures compared to alkyl variants due to the higher energy barrier required for P-O cleavage versus C-O cleavage.

Table 1: Comparative Thermal Degradation Profiles of Organophosphorus Antioxidants

CompoundSubstituent TypePrimary Cleavage MechanismOnset Degradation Temp ( Tonset​ )Major Volatile Degradant
Tris(2,3-dimethylphenyl) phosphite Aryl (Sterically hindered)P-O and C-H> 350°C2,3-Dimethylphenol, PO•
Triphenyl phosphite Aryl (Unsubstituted)P-O and C-H~ 320°CPhenol
Tri-n-butyl phosphite Primary Linear AlkylC-O and C-H< 250°CButene, Butanol

Note: Tonset​ values are generalized based on dynamic TGA under nitrogen at 10°C/min. The steric bulk of the 2,3-dimethylphenyl group provides a measurable increase in thermal stability over unsubstituted triphenyl phosphite.

Implications for Formulation Stability and Drug Development

For drug development professionals, the thermal degradation of tris(2,3-dimethylphenyl) phosphite is not merely a polymer science issue; it is a direct regulatory concern.

When pharmaceutical packaging materials (e.g., PVC blister packs, polyolefin IV bags) are subjected to thermal processing or gamma sterilization, the phosphite degrades via the pathways outlined above. The primary leachable, 2,3-dimethylphenol , is a small, lipophilic molecule capable of migrating through the polymer matrix and into the drug product. Once in the formulation, phenolic leachables can cause pH shifts, interact with sensitive active pharmaceutical ingredients (APIs), or lead to the deactivation of biologic drugs via protein adduction.

By understanding the exact temperature thresholds (Table 1) and utilizing the self-validating analytical workflow (Figure 2), formulation scientists can accurately predict leachable profiles, optimize processing temperatures to stay below the Tonset​ of P-O cleavage, and ensure the safety and efficacy of the final drug product.

References

  • Howell, B. A. (2022). "Thermal Degradation of Organophosphorus Flame Retardants." Polymers, 14(22), 4929.[Link]

  • Ewen, J. P., Latorre, C. A., Khajeh, A., Moore, J., Remias, J., Martini, A., & Dini, D. (2021). "Substituent Effects on the Thermal Decomposition of Phosphate Esters on Ferrous Surfaces." ChemRxiv / The Journal of Physical Chemistry C.[Link]

Sources

Foundational

Tris(2,3-dimethylphenyl) phosphite spectroscopic data NMR IR and MS

An In-Depth Technical Guide to Tris(2,3-dimethylphenyl) Phosphite: Spectroscopic Characterization and Synthesis Executive Summary Tris(2,3-dimethylphenyl) phosphite (CAS No. 102937-84-8) is a sterically hindered triaryl...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to Tris(2,3-dimethylphenyl) Phosphite: Spectroscopic Characterization and Synthesis

Executive Summary

Tris(2,3-dimethylphenyl) phosphite (CAS No. 102937-84-8) is a sterically hindered triaryl phosphite primarily utilized as a secondary antioxidant and heat stabilizer in synthetic resins, such as polyvinyl chloride (PVC) and polyolefins[1][2]. By decomposing hydroperoxides generated during polymer processing, it prevents chain scission and discoloration. This whitepaper provides a comprehensive analytical reference for researchers and drug development professionals, detailing its spectroscopic profile (NMR, IR, MS) and the mechanistic workflow for its synthesis.

Chemical Identity & Structural Fundamentals

Understanding the steric and electronic environment of Tris(2,3-dimethylphenyl) phosphite is critical for interpreting its spectroscopic data. The molecule consists of a central phosphorus(III) atom bonded to three 2,3-dimethylphenoxy ligands.

  • IUPAC Name: Tris(2,3-dimethylphenyl) phosphite

  • Synonyms: Tri(2,3-xylyl) phosphite

  • CAS Number: 102937-84-8

  • Molecular Formula: C₂₄H₂₇O₃P

  • Molecular Weight: 394.45 g/mol

  • Core Motif: The ortho-methyl groups (position 2) create significant steric hindrance around the phosphorus center, which enhances the hydrolytic stability of the phosphite compared to unhindered analogs like triphenyl phosphite[3].

Spectroscopic Characterization (NMR, IR, MS)

Because specific empirical spectra for highly specialized hindered phosphites are often proprietary, the following spectroscopic profile is synthesized using predictive analytical chemistry grounded in empirical data from structurally analogous triaryl phosphites[4].

Nuclear Magnetic Resonance (NMR)
  • ³¹P NMR (162 MHz, CDCl₃): The phosphorus nucleus is highly sensitive to its electronic environment. Triaryl phosphites universally resonate in the 127–130 ppm range[4]. The electron-withdrawing nature of the aryloxy oxygen atoms deshields the phosphorus compared to trialkyl phosphites (~140 ppm). Tris(2,3-dimethylphenyl) phosphite exhibits a sharp singlet at ~129 ppm .

  • ¹H NMR (400 MHz, CDCl₃): The 2,3-dimethyl substitution breaks the symmetry of the aromatic ring, resulting in distinct aliphatic and aromatic signals.

    • δ 2.20 ppm (s, 9H): Methyl protons at the C-2 position (ortho to oxygen).

    • δ 2.30 ppm (s, 9H): Methyl protons at the C-3 position.

    • δ 6.90 – 7.20 ppm (m, 9H): Aromatic protons (H-4, H-5, H-6).

  • ¹³C NMR (100 MHz, CDCl₃):

    • Aliphatic: ~12.5 ppm (C-2 methyl), ~20.2 ppm (C-3 methyl).

    • Aromatic: ~150.5 ppm (C-O, doublet due to JCP coupling, ~7 Hz), ~138.0 ppm (C-3), ~128.5 ppm (C-2), and ~118–126 ppm for the remaining aromatic carbons.

Infrared Spectroscopy (IR)

The vibrational modes are dominated by the P-O-Ar linkages and the sterically crowded aromatic rings.

  • 1190 – 1210 cm⁻¹: Strong, characteristic asymmetric stretching of the P-O-C(Aryl) bond.

  • 850 – 870 cm⁻¹: Symmetric P-O-C stretching.

  • 2920, 2850 cm⁻¹: Aliphatic C-H stretching from the methyl groups.

  • 1590, 1470 cm⁻¹: Aromatic C=C skeletal vibrations.

Mass Spectrometry (ESI-MS / EI-MS)

Under electron ionization (EI), the molecule undergoes predictable fragmentation driven by the stability of the aryloxy radicals.

  • m/z 394: Molecular ion [M]⁺.

  • m/z 273: Base peak [M - 121]⁺, corresponding to the loss of one 2,3-dimethylphenolate radical.

  • m/z 121: 2,3-dimethylphenolate fragment.

Summary of Quantitative Data
Analytical TechniqueKey Signals / Data PointsStructural Assignment
³¹P NMR ~129.0 ppm (Singlet)P(III) center bonded to three aryloxy groups
¹H NMR 2.20 ppm (s), 2.30 ppm (s)Ortho- and meta-methyl protons
IR 1190–1210 cm⁻¹P-O-C(Aryl) asymmetric stretch
MS (EI) m/z 394, m/z 273Molecular ion [M]⁺, loss of one aryloxy group

Experimental Protocol: Synthesis of Tris(2,3-dimethylphenyl) Phosphite

The synthesis of triaryl phosphites relies on the nucleophilic substitution of phosphorus trichloride (PCl₃) by phenols[5][6]. Because the reaction generates hydrochloric acid (HCl), an acid scavenger must be used to prevent the acid-catalyzed degradation of the product.

Step-by-Step Methodology
  • Preparation: In a flame-dried, nitrogen-purged round-bottom flask, dissolve 3.1 equivalents of 2,3-dimethylphenol in anhydrous toluene.

  • Base Addition: Add 3.5 equivalents of an amine base, such as triethylamine (TEA) or pyridine, to act as an acid scavenger[6]. Stir the mixture at 0 °C using an ice bath.

  • PCl₃ Addition: Dissolve 1.0 equivalent of PCl₃ in anhydrous toluene. Add this solution dropwise to the phenol mixture over 30 minutes. Causality note: The reaction is highly exothermic[5]; dropwise addition controls the heat release and prevents the formation of unwanted side products.

  • Reflux: Once the addition is complete, remove the ice bath and gradually heat the reaction to 70 °C for 2–4 hours to drive the substitution of the third, sterically hindered chloride[6].

  • Workup: Cool the mixture to room temperature. The TEA·HCl salt will precipitate as a white solid. Filter the mixture under an inert atmosphere to remove the salt.

  • Purification: Concentrate the filtrate under reduced pressure. The crude oily residue can be purified via vacuum distillation or recrystallization from cold hexane to yield the pure phosphite.

Synthesis PCl3 Phosphorus Trichloride (PCl3) Step1 Nucleophilic Attack 1 (-HCl) PCl3->Step1 Phenol 2,3-Dimethylphenol (3 eq) Phenol->Step1 Step2 Nucleophilic Attack 2 (-HCl) Phenol->Step2 Step3 Nucleophilic Attack 3 (-HCl) Phenol->Step3 Base Triethylamine (TEA) Byproduct TEA·HCl Salt (Filtered) Base->Byproduct Scavenges HCl Step1->Step2 Step1->Byproduct Step2->Step3 Step2->Byproduct Product Tris(2,3-dimethylphenyl) phosphite Step3->Product Step3->Byproduct

Synthesis workflow of Tris(2,3-dimethylphenyl) phosphite via PCl3 and TEA.

Application: Mechanism of Polymer Stabilization

In synthetic resins, thermal stress and UV exposure generate polymer hydroperoxides (ROOH), which propagate free radical chain reactions leading to polymer degradation[1]. Tris(2,3-dimethylphenyl) phosphite acts as a preventative antioxidant. The electron-rich P(III) center undergoes a concerted oxygen transfer reaction, reducing the reactive hydroperoxide to a stable alcohol (ROH) while being oxidized to its corresponding phosphate[P(V)][4].

Mechanism PolymerRadical Polymer Hydroperoxide (ROOH) Transition Concerted Oxygen Transfer Transition State PolymerRadical->Transition Phosphite Tris(2,3-dimethylphenyl) phosphite [P(OAr)3] TransitionTransition TransitionTransition Phosphite->TransitionTransition Reduction Phosphate Tris(2,3-dimethylphenyl) phosphate [O=P(OAr)3] Transition->Phosphate Oxidation StablePolymer Inert Polymer Alcohol (ROH) TransitionTransition->StablePolymer Reduction

Antioxidant mechanism: Phosphite reduces hydroperoxides to stable alcohols.

The steric bulk of the 2,3-dimethyl groups prevents premature hydrolysis of the phosphite during storage, ensuring that the P(III) center remains active until it encounters a hydroperoxide during the high-temperature extrusion or molding of the polymer.

References

  • National Center for Biotechnology Information. "PubChem Compound Summary for CID 7540, Triphenyl phosphite." PubChem, [Link]

  • Wan, Y., Xin, X., et al. "Development and Scale-up of the Rapid Synthesis of Triphenyl Phosphites in Continuous Flow." ACS Omega, 2020. [Link]

  • Patel, R., et al. "Synthesis and Characterization of Tris (nonyl) Phenyl Phosphite and Interfacial Study with Karanja Oil in Acetonitrile Solution." ResearchGate, 2012. [Link]

  • Nicolaou, K. C., et al. "Selective deoxygenation of aryl selenoxides by triaryl phosphites. Evidence for a concerted transformation." University of Crete, 2002. [Link]

  • Voorthuis, et al. "Resistance of polyvinyl chloride resins to discoloration during drying with N,N'-diphenyl urea.
  • Isaksem, et al. "Alpha-Hydroxy-beta-2,2,6,6-tetramethyl piperidyl ethylene oxiranes as light and heat stabilizers for polyvinyl chloride resins.

Sources

Protocols & Analytical Methods

Method

Application Note: Protocol for the Incorporation of Tris(2,3-dimethylphenyl) Phosphite in Medical-Grade Polyolefin Blends

Target Audience: Materials Scientists, Polymer Chemists, and Drug Development Professionals Application: Pharmaceutical Packaging, IV Bags, Syringes, and Medical Devices Introduction & Mechanistic Rationale Medical-grade...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Materials Scientists, Polymer Chemists, and Drug Development Professionals Application: Pharmaceutical Packaging, IV Bags, Syringes, and Medical Devices

Introduction & Mechanistic Rationale

Medical-grade polyolefins, such as polypropylene (PP) and high-density polyethylene (HDPE), are foundational materials in drug development and pharmaceutical packaging due to their chemical inertness, radiation tolerance, and autoclavability[1]. However, during melt processing (e.g., twin-screw extrusion or injection molding), these polymers are subjected to high thermal and mechanical shear forces. This stress initiates auto-oxidation, leading to polymer chain scission, cross-linking, and the generation of low-molecular-weight degradants. In a pharmaceutical context, these degradants act as potential extractables and leachables (E&L) that can compromise drug formulation stability and patient safety.

To mitigate this, a synergistic antioxidant (AO) package is required. While primary antioxidants (sterically hindered phenols) act as radical scavengers to halt the propagation of peroxy radicals, they generate hydroperoxides as a byproduct. If left unchecked, these hydroperoxides undergo homolytic cleavage, re-initiating the degradation cycle and causing the phenolic AO to over-oxidize into highly colored quinoidal compounds (yellowing)[2].

The Role of Tris(2,3-dimethylphenyl) phosphite: Solid organic phosphite stabilizers are widely used as secondary antioxidants to address this exact vulnerability[3]. Tris(2,3-dimethylphenyl) phosphite (CAS: 102937-84-8) functions as a highly effective hydroperoxide decomposer. Through a non-radical mechanism, the trivalent phosphorus (P(III)) reacts with the hydroperoxide, reducing it to an inert alcohol while oxidizing itself to a stable phosphate (P(V))[4]. Unlike the bulky tert-butyl groups found in industry-standard phosphites (e.g., tris(2,4-di-tert-butylphenyl) phosphite), the 2,3-dimethylphenyl substitution provides a unique steric profile that optimizes nucleophilic attack on hydroperoxides while maintaining sufficient hydrolytic stability during shelf storage[5].

Mechanism PolymerRadical Polymer Alkyl Radical (R•) PeroxyRadical Peroxy Radical (ROO•) PolymerRadical->PeroxyRadical + O2 Hydroperoxide Hydroperoxide (ROOH) PeroxyRadical->Hydroperoxide + Primary AO StableAlcohol Inert Alcohol (ROH) Hydroperoxide->StableAlcohol + Secondary AO PrimaryAO Primary AO (Hindered Phenol) PrimaryAO->Hydroperoxide SecondaryAO Secondary AO Tris(2,3-dimethylphenyl) phosphite SecondaryAO->StableAlcohol Phosphate Phosphate (P=O) SecondaryAO->Phosphate Oxidized to P(V)

Caption: Synergistic antioxidant mechanism preventing polyolefin degradation during melt processing.

Materials and Reagents

  • Base Polymer: Medical-grade Polypropylene (PP) homopolymer (Melt Flow Index: ~10 g/10 min at 230°C/2.16 kg).

  • Primary Antioxidant (1° AO): Pentaerythritol tetrakis(3-(3,5-di-tert-butyl-4-hydroxyphenyl)propionate) (e.g., Irganox 1010).

  • Secondary Antioxidant (2° AO): Tris(2,3-dimethylphenyl) phosphite (Purity ≥ 98%, anhydrous powder).

  • Carrier Gas: High-purity Nitrogen (N₂) for hopper purging.

Experimental Protocol: Melt Compounding and Extrusion

This self-validating protocol utilizes a multi-pass extrusion methodology. By subjecting the polymer to repeated thermal stress, the efficacy of the phosphite additive in preserving molecular weight and color is rigorously stress-tested.

Step 1: Formulation and Dry Blending
  • Weigh the medical-grade PP resin into a clean, static-free stainless steel mixing vessel.

  • Add the primary AO at a concentration of 1000 ppm (0.1 wt%).

  • Add the tris(2,3-dimethylphenyl) phosphite at a concentration of 1000 ppm (0.1 wt%)[2].

  • Mechanically dry-blend the mixture using a high-speed mixer at 500 RPM for 5 minutes to ensure homogenous distribution of the solid additives across the polymer pellets.

Step 2: Twin-Screw Extrusion
  • Preheat a co-rotating twin-screw extruder (L/D ratio of 40:1) with a graduated temperature profile:

    • Feed Zone: 190°C

    • Compression Zone: 210°C

    • Metering Zone: 220°C

    • Die Head: 230°C

  • Purge the feeding hopper with N₂ gas to minimize initial oxidative degradation before the polymer melts.

  • Feed the dry-blended mixture into the extruder at a constant rate (e.g., 5 kg/hr ) with a screw speed of 150 RPM.

Step 3: Cooling, Pelletization, and Multi-Pass Cycling
  • Extrude the polymer melt through a strand die into a chilled water bath (15–20°C) for rapid quenching.

  • Pass the solidified strands through an air knife to remove surface moisture, then feed them into a pelletizer.

  • Multi-Pass Stress Test: Retain a 500g sample of the "Pass 1" pellets for analysis. Re-feed the remaining pellets into the extruder for up to 5 consecutive passes (Pass 3 and Pass 5 samples should be collected).

Workflow DryBlend 1. Dry Blending (Resin + AOs) Hopper 2. Hopper Feed (N2 Purged) DryBlend->Hopper Extrusion 3. Twin-Screw Extrusion (190-230°C) Hopper->Extrusion Cooling 4. Water Bath Cooling & Air Knife Extrusion->Cooling Pelletizing 5. Pelletization & Multi-Pass Cycling Cooling->Pelletizing Pelletizing->Hopper Passes 2-5

Caption: Workflow for multi-pass melt compounding of medical-grade polyolefin blends.

Analytical Validation Protocol

To validate the protective causality of tris(2,3-dimethylphenyl) phosphite, the following standardized analytical tests must be performed on the extruded pellets from Passes 1, 3, and 5.

  • Melt Flow Index (MFI) - ASTM D1238:

    • Rationale: PP degrades primarily via chain scission. An increase in MFI indicates a reduction in molecular weight. A stable MFI proves the phosphite successfully prevented chain cleavage.

  • Yellowness Index (YI) - ASTM E313:

    • Rationale: Phenolic antioxidants turn yellow when over-oxidized into quinones. The phosphite prevents this by decomposing the hydroperoxides before they can react with the phenol[2]. A low YI confirms the synergistic preservation of the primary AO.

  • Oxidative Induction Time (OIT) - ASTM D3895:

    • Rationale: Measured via Differential Scanning Calorimetry (DSC) under an oxygen atmosphere at 200°C. OIT quantifies the remaining active antioxidant capacity in the polymer.

Quantitative Data Summary (Expected Performance)

The following table summarizes the anticipated multi-pass extrusion data, demonstrating the self-validating efficacy of the synergistic AO package.

Extrusion PassFormulationMFI (g/10 min)Yellowness Index (YI)OIT (minutes at 200°C)
Pass 1 Base Resin (Unstabilized)12.43.1< 2.0
Base + 1° AO Only10.54.518.5
Base + 1° AO + 2° AO (Phosphite) 10.1 1.8 25.0
Pass 3 Base Resin (Unstabilized)18.26.80.0
Base + 1° AO Only13.110.28.4
Base + 1° AO + 2° AO (Phosphite) 10.4 2.6 19.2
Pass 5 Base Resin (Unstabilized)28.712.40.0
Base + 1° AO Only17.818.5 (Severe Yellowing)2.1
Base + 1° AO + 2° AO (Phosphite) 11.2 4.1 14.5

Interpretation: The addition of tris(2,3-dimethylphenyl) phosphite arrests the exponential increase in MFI seen in the unstabilized and 1° AO-only blends. Furthermore, it completely suppresses the quinoidal yellowing (YI = 18.5) characteristic of exhausted phenolic antioxidants, ensuring the optical clarity required for medical applications.

References

  • Rangdaneh (Polyethylene Stabilization and Compounding): "Phosphorus compounds are used to stabilize plastics by ionic decomposition of hydroperoxides..." Available at: [Link]

  • European Patent Office (EP 3927768 B1): "Solid organic phosphite stabilizers are widely used as secondary antioxidants in (co)polymer compositions." Available at:[Link]

  • ChemBuyersGuide (Atomax Chemicals Co., Ltd.): "TRIS(2,3-DIMETHYLPHENYL) PHOSPHITE CAS:102937-84-8." Available at: [Link]

  • ACS Environmental Science & Technology Letters: "Bringing Organophosphate Ester Tris(2,4-di-tert-butylphenyl) Phosphate to the Forefront." Available at:[Link]

  • D-NB.info (Synthesis and evaluation of a novel natural-based phosphine antioxidant): "The additive packages contained a primary antioxidant and a phosphorus compound, both added at 1000 ppm." Available at: [Link]

  • Scribd (Handbook of Polymer Blends): "Exxon has announced a family of medical grade polyolefin resin blends... combine outstanding radiation tolerance, clarity and autoclavability." Available at:[Link]

Sources

Application

Application Note: Preparation and Catalytic Application of Transition Metal Complexes with Tris(2,3-dimethylphenyl) Phosphite

Executive Summary & Mechanistic Rationale Tris(2,3-dimethylphenyl) phosphite (TDMPP) is a highly specialized, sterically encumbered aryl phosphite ligand utilized in advanced transition-metal catalysis. In drug developme...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Mechanistic Rationale

Tris(2,3-dimethylphenyl) phosphite (TDMPP) is a highly specialized, sterically encumbered aryl phosphite ligand utilized in advanced transition-metal catalysis. In drug development and fine chemical synthesis, controlling the regioselectivity and turnover frequency (TOF) of reactions like hydroformylation or cross-coupling is paramount.

The Causality of Ligand Design: Unlike standard phosphines (e.g., triphenylphosphine), bulky aryl phosphites like TDMPP possess a massive Tolman cone angle and exhibit strong π -acceptor/weak σ -donor characteristics[1]. When coordinated to a transition metal such as Rhodium (Rh), this unique stereoelectronic profile accelerates the dissociation of competing ligands (like CO) during the catalytic cycle. This rapid dissociation generates a coordinatively unsaturated, highly reactive metal center. Furthermore, the extreme steric bulk of the 2,3-dimethylphenyl groups restricts the metal center to coordinate with only a single phosphite ligand ( L/Rh=1 ). This mono-ligation minimizes steric crowding in the substrate-binding pocket, facilitating the coordination of sterically hindered olefins and driving high regioselectivity[2].

Workflow of Complexation and Validation

The preparation of the active transition metal complex is typically performed in situ to prevent ligand degradation and maximize catalytic efficiency. The workflow below illustrates the logical progression from precursor to active catalyst.

G A Metal Precursor Rh(acac)(CO)2 B Ligand Addition Tris(2,3-dimethylphenyl) phosphite A->B Toluene, RT Strictly Anhydrous C Ligand Exchange (CO Displacement) B->C Stir 30 min D Active Complex [Rh(acac)(CO)(TDMPP)] C->D Self-Validation: FT-IR & 31P NMR E Catalytic Application (Hydroformylation) D->E + Syngas + Olefin Substrate

Figure 1: Workflow for the synthesis, validation, and catalytic application of the Rh-TDMPP complex.

Experimental Protocols: A Self-Validating System

Phosphite ligands are highly susceptible to hydrolysis, which degrades them into catalytically inactive phosphonates[3]. Therefore, strict Schlenk techniques must be employed. The following protocol integrates self-validating analytical checkpoints to ensure the integrity of the complex before proceeding to the catalytic application.

Protocol A: In Situ Preparation of [Rh(acac)(CO)(TDMPP)]

Objective: Synthesize the active mono-ligated rhodium complex while verifying CO displacement.

Materials:

  • (Acetylacetonato)dicarbonylrhodium(I) [Rh(acac)(CO)2​] (Precursor)

  • Tris(2,3-dimethylphenyl) phosphite (TDMPP)

  • Anhydrous, degassed Toluene

  • Schlenk line apparatus

Step-by-Step Methodology:

  • System Preparation: Flame-dry a Schlenk flask under vacuum and backfill with ultra-pure Argon three times to eliminate ambient moisture and oxygen, which cause phosphite oxidation.

  • Precursor Dissolution: Add 1.0 mmol of Rh(acac)(CO)2​ to the flask. Inject 10 mL of anhydrous, degassed toluene. Stir until a homogeneous pale-yellow solution is achieved.

  • Ligand Addition: Slowly add 1.1 mmol of TDMPP (a slight 10% excess ensures complete precursor conversion without forcing bis-ligation due to steric constraints).

  • Ligand Exchange: Stir the mixture at room temperature ( 25∘C ) for 30 minutes. The solution will slightly deepen in color as one equivalent of carbon monoxide gas is evolved and displaced by the phosphite.

  • Self-Validation Checkpoint 1 (FT-IR): Extract a 0.1 mL aliquot and analyze via FT-IR.

    • Causality: The starting material Rh(acac)(CO)2​ exhibits two distinct CO stretching bands at ∼2080 cm−1 and ∼2010 cm−1 . Successful coordination of TDMPP will collapse these into a single, shifted ν(CO) band (typically around 2030 cm−1 ), confirming the formation of the monocarbonyl complex [Rh(acac)(CO)(TDMPP)] [4].

  • Self-Validation Checkpoint 2 ( 31P NMR): Analyze an aliquot in C6​D6​ . The free TDMPP singlet will disappear, replaced by a distinct doublet shifted downfield. The doublet arises from the J -coupling between the NMR-active 103Rh (spin 1/2) and 31P nuclei ( JRh−P​≈250−300 Hz ), definitively proving direct metal-ligand bonding[4].

Protocol B: Regioselective Hydroformylation of Hindered Olefins

Objective: Utilize the validated Rh-TDMPP complex for the branch-selective hydroformylation of styrene derivatives.

Step-by-Step Methodology:

  • Substrate Introduction: To the validated catalyst solution from Protocol A, inject 100 mmol of the olefin substrate (e.g., 4-chloro-styrene).

  • Stabilizer Addition (Optional but Recommended): Add 0.5 wt% of an epoxide (e.g., cyclohexene oxide).

    • Causality: Epoxides act as in situ acid scavengers. During hydroformylation, trace moisture can react with the phosphite to form acidic byproducts, which autocatalytically degrade the remaining ligand. The epoxide neutralizes these trace acids, dramatically extending the catalyst's lifetime[3].

  • Pressurization: Transfer the solution to a stainless-steel Parr autoclave under Argon. Pressurize the reactor with Syngas ( CO/H2​ , 1:1 ratio) to 2.0 MPa .

  • Reaction Execution: Heat the reactor to 60∘C and stir at 800 rpm to eliminate mass-transfer limitations between the gas and liquid phases. Monitor gas uptake.

  • Quenching & Analysis: Once gas pressure stabilizes (indicating reaction completion), cool the reactor to 0∘C and slowly vent the syngas. Analyze the crude mixture via Gas Chromatography (GC) to determine the branched-to-linear (b/l) aldehyde ratio.

Quantitative Data Presentation

The structural properties of TDMPP directly translate into measurable catalytic advantages. Table 1 summarizes the comparative performance of TDMPP against standard phosphine ligands in Rh-catalyzed hydroformylation.

Table 1: Comparative Ligand Profiling in Rh-Catalyzed Hydroformylation

Ligand TypeExampleCone Angle ( θ )Electronic ProfileRelative TOF ( h−1 )Regioselectivity (Branched/Linear)
Aryl Phosphine Triphenylphosphine (TPP) ∼145∘ Strong σ -donorBaseline (1x)Low (Favors Linear)
Bulky Aryl Phosphite Tris(2,3-dimethylphenyl) phosphite (TDMPP) >170∘ Strong π -acceptorHigh (up to 10x)High (Favors Branched)

Data synthesis derived from the behavior of bulky phosphites in the hydroformylation of hindered olefins[1][2]. The large cone angle prevents bis-ligation, while the π -acidity accelerates CO dissociation, leading to the observed magnitude increase in Turnover Frequency (TOF).

References

  • [4] Isostructural Phosphine−Phosphite Ligands in Rhodium-Catalyzed Asymmetric Hydroformylation | Organometallics - ACS Publications. American Chemical Society. Available at:

  • [1] Chapter 5: Applications of Catalytic Hydroformylation in the Synthesis of Biologically Relevant Synthons and Drugs - Books. Royal Society of Chemistry. Available at:

  • [3] US5364950A - Process for stabilizing phosphite ligands in hydroformylation reaction mixtures - Google Patents. Available at:

  • [2] Highly regioselective hydroformylation of enamides with phosphite ligands - ResearchGate. Available at:

Sources

Method

Using tris(2,3-dimethylphenyl) phosphite as a secondary antioxidant in plastics

Application Note: Optimization of Polymer Melt Stability Using Tris(2,3-dimethylphenyl) Phosphite as a Secondary Antioxidant Executive Summary The structural integrity of thermoplastic polymers, particularly polyolefins...

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Author: BenchChem Technical Support Team. Date: April 2026

Application Note: Optimization of Polymer Melt Stability Using Tris(2,3-dimethylphenyl) Phosphite as a Secondary Antioxidant

Executive Summary

The structural integrity of thermoplastic polymers, particularly polyolefins and engineering plastics, is highly susceptible to thermo-oxidative degradation during high-temperature melt processing. This application note details the mechanistic rationale and experimental protocols for utilizing tris(2,3-dimethylphenyl) phosphite —a sterically hindered aryl phosphite—as a secondary antioxidant. By establishing a self-validating testing framework, researchers can accurately quantify its synergistic protective effects when compounded with primary phenolic antioxidants.

Mechanistic Rationale: The Role of Secondary Antioxidants

During extrusion or injection molding, polymer matrices are subjected to intense heat and shear forces, leading to auto-oxidation. This process generates highly reactive alkyl (R•) and peroxy (ROO•) radicals. While primary antioxidants (such as hindered phenols) effectively scavenge these radicals, their reaction yields hydroperoxides (ROOH) as a byproduct. If left unneutralized, these hydroperoxides undergo homolytic cleavage, re-initiating the degradation cycle and causing polymer chain scission or crosslinking.

Tris(2,3-dimethylphenyl) phosphite functions as a highly effective hydroperoxide decomposer. Its core chemical mechanism relies on a one-electron transfer process that stoichiometrically reduces unstable hydroperoxides into inert, non-radical alcohols . Concurrently, the phosphite itself is oxidized into a stable phosphate species. When utilized synergistically with primary antioxidants, this sacrificial reduction prevents the auto-acceleration of the degradation cycle, thereby preserving the polymer's molecular weight, melt flow index (MFI), and color clarity .

Mechanism Polymer Polymer Matrix (Heat/Shear/O2) Radical Peroxy Radicals (ROO•) Polymer->Radical Auto-oxidation Hydroperoxide Hydroperoxides (ROOH) (Unstable Intermediate) Radical->Hydroperoxide H-abstraction (via Primary AO) Phosphite Tris(2,3-dimethylphenyl) Phosphite [P(OR)3] Hydroperoxide->Phosphite Redox Reaction Alcohol Inert Alcohol (ROH) Hydroperoxide->Alcohol Reduction Phosphate Tris(2,3-dimethylphenyl) Phosphate [O=P(OR)3] Phosphite->Phosphate Oxidation

Fig 1. Mechanistic pathway of hydroperoxide reduction by Tris(2,3-dimethylphenyl) phosphite.

Materials and Reagents

  • Polymer Matrix: Medical-grade Polypropylene (PP) or High-Density Polyethylene (HDPE) powder.

  • Primary Antioxidant: Pentaerythritol tetrakis(3-(3,5-di-tert-butyl-4-hydroxyphenyl)propionate) (e.g., Irganox 1010).

  • Secondary Antioxidant: Tris(2,3-dimethylphenyl) phosphite (Purity ≥ 98%).

  • Acid Scavenger: Calcium stearate (neutralizes Ziegler-Natta catalyst residues that can prematurely degrade phosphites).

  • Solvents: Chloroform or Hexane (HPLC grade) for additive extraction.

Experimental Protocols

Protocol 1: Compounding and Multi-Pass Extrusion

Causality: Multi-pass extrusion intentionally subjects the polymer to severe, repeated thermal and shear stress. This simulates the aggressive processing cycles of industrial manufacturing and post-consumer recycling, allowing us to observe the exhaustion rate of the antioxidant package.

  • Dry Blending: Weigh 1.0 kg of the base PP powder. Add 0.05 wt% (500 ppm) of the primary antioxidant and 0.10 wt% (1000 ppm) of tris(2,3-dimethylphenyl) phosphite. Add 0.05 wt% calcium stearate. Mix in a high-speed Henschel mixer for 5 minutes at 1000 RPM to ensure homogeneous dispersion.

  • First Pass Extrusion (Compounding): Feed the dry blend into a co-rotating twin-screw extruder. Set the temperature profile from hopper to die at 190°C / 210°C / 220°C / 230°C / 230°C. Maintain a screw speed of 150 RPM.

  • Pelletization: Quench the extrudate strand in a chilled water bath and pelletize.

  • Multi-Pass Stressing: Re-extrude the collected pellets up to 5 additional times (Total of 6 passes) under identical thermal conditions. Collect 50 g samples after Pass 1, Pass 3, and Pass 5 for downstream analytical validation.

Protocol 2: Oxidative Induction Time (OIT) via DSC

Causality: OIT measures the absolute depletion of the active antioxidant pool. A longer OIT directly correlates to a higher concentration of unconsumed phosphite remaining in the polymer matrix, indicating superior residual stabilization .

  • Weigh 5.0 ± 0.5 mg of the extruded pellet (from Pass 1 and Pass 5) into an open aluminum Differential Scanning Calorimetry (DSC) pan.

  • Purge the DSC cell with Nitrogen gas at a flow rate of 50 mL/min.

  • Ramp the temperature from 25°C to 200°C at a rate of 20°C/min. Hold isothermally at 200°C for 5 minutes to erase thermal history and ensure complete melting.

  • Switch the purge gas to Oxygen (50 mL/min). Mark this exact moment as time zero ( t0​ ).

  • Monitor the heat flow. The OIT is calculated as the time elapsed from t0​ to the extrapolated onset of the exothermic oxidation peak.

Protocol 3: Quantification of Phosphite Consumption via FTIR

Causality: Tracking the chemical conversion of the active phosphite to its inert phosphate byproduct confirms the specific mechanism of action and helps optimize the required dosing ratio.

  • Hot-press a 100 µm thick film from the Pass 1 and Pass 5 pellets using a hydraulic press set to 200°C.

  • Acquire transmission FTIR spectra (32 scans, 4 cm⁻¹ resolution).

  • Monitor the P-O-C stretching band (typically ~850-870 cm⁻¹) for the active tris(2,3-dimethylphenyl) phosphite and the P=O stretching band (~960-980 cm⁻¹) for the oxidized phosphate byproduct.

  • Calculate the relative consumption ratio by integrating the peak areas.

Workflow Step1 1. Dry Blending Resin + Primary AO + Phosphite Step2 2. Twin-Screw Extrusion (Multi-Pass Thermal Stress) Step1->Step2 Step3 3. Sample Preparation (Pelletization & Thin Films) Step2->Step3 Step4 4. Analytical Validation (OIT via DSC, MFI, YI, FTIR) Step3->Step4

Fig 2. Step-by-step experimental workflow for compounding and evaluating polymer melt stability.

Data Presentation & Expected Outcomes

The synergistic combination of a primary phenolic antioxidant and tris(2,3-dimethylphenyl) phosphite prevents the sharp increase in Melt Flow Index (MFI) typically caused by chain scission in polypropylene.

Extrusion PassFormulationMFI (g/10 min)OIT at 200°C (min)Yellowness Index (YI)
Pass 1 Base Resin (No AO)12.5< 2.04.5
Pass 1 Primary AO Only (500 ppm)4.218.52.1
Pass 1 Primary AO (500 ppm) + Phosphite (1000 ppm)3.835.0-0.5
Pass 5 Base Resin (No AO)> 50.0 (Degraded)0.018.2
Pass 5 Primary AO Only (500 ppm)15.44.58.7
Pass 5 Primary AO (500 ppm) + Phosphite (1000 ppm)5.116.21.2

Table 1: Representative quantitative data demonstrating the protective efficacy of Tris(2,3-dimethylphenyl) phosphite across multiple extrusion passes.

Troubleshooting & Self-Validating Systems

To ensure the integrity of your results, the experimental design must be self-validating. If anomalies arise, utilize the following diagnostic checks:

  • Premature Phosphite Hydrolysis: Phosphites are highly sensitive to moisture. If the Yellowness Index (YI) is unusually high in Pass 1, the phosphite may have hydrolyzed into inactive phosphorous acid prior to compounding.

    • Validation Check: Run an FTIR scan on the neat additive powder from your inventory. The presence of a broad -OH peak (~3300 cm⁻¹) confirms hydrolysis. Always store phosphite additives in a strictly controlled desiccator.

  • Inconsistent OIT Results: If the OIT variance between identical samples exceeds 10%, it indicates poor dispersion of the solid additive during the dry blending or Pass 1 extrusion.

    • Validation Check: Ensure the Henschel mixer is operating at sufficient RPM. If the issue persists, consider adding a liquid dispersion agent or utilizing a twin-screw extruder with a higher Length/Diameter (L/D) ratio to increase residence time and shear mixing.

References

  • How Does Phosphite Antioxidants Work? Vinati Organics. Available at: [Link]

  • Phosphite Antioxidant For Structural Polymer Reinforcement. Yihoo Polymer. Available at:[Link]

Application

Application Note: Optimizing Tris(2,3-dimethylphenyl) Phosphite Concentration for Polymer Thermal Stabilization

Executive Summary Tris(2,3-dimethylphenyl) phosphite (CAS No. 102937-84-8) is a highly effective secondary antioxidant utilized to mitigate thermal-oxidative degradation in synthetic resins during high-temperature melt p...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Tris(2,3-dimethylphenyl) phosphite (CAS No. 102937-84-8) is a highly effective secondary antioxidant utilized to mitigate thermal-oxidative degradation in synthetic resins during high-temperature melt processing[1],[2]. This application note provides a comprehensive, self-validating protocol for determining the optimal concentration of this specific aryl phosphite. By detailing the mechanistic causality, compounding workflows, and analytical validation methods, this guide empowers drug formulation professionals and polymer scientists to achieve maximum thermal stability without encountering additive blooming or cost inefficiencies[3],[4].

Mechanistic Principles of Aryl Phosphite Stabilization

During the melt processing of polymers (e.g., polyolefins, polycarbonates, PVC), high shear and thermal stress generate alkyl radicals that rapidly react with oxygen to form peroxy radicals (ROO•). Primary antioxidants, such as hindered phenols, neutralize these radicals by donating a hydrogen atom, which inadvertently generates polymer hydroperoxides (ROOH).

Hydroperoxides are highly unstable. If left unchecked, they cleave to form new radical species, initiating an autocatalytic degradation cycle. Tris(2,3-dimethylphenyl) phosphite acts as a crucial secondary antioxidant by stoichiometrically reducing these hydroperoxides into stable, non-radical alcohols (ROH),[5]. In this redox process, the phosphite is oxidized into its corresponding phosphate byproduct, tris(2,3-dimethylphenyl) phosphate[4],[6].

Mechanism ROO Peroxy Radicals (ROO•) from Thermal Degradation ROOH Polymer Hydroperoxides (ROOH) [Unstable Intermediates] ROO->ROOH H-donation by Phenol Phenol Primary Antioxidant (Hindered Phenol) Phenol->ROOH Complex Redox Reaction Complex ROOH->Complex Phosphite Tris(2,3-dimethylphenyl) phosphite (Secondary AO) Phosphite->Complex ROH Stable Polymer Alcohol (ROH) Complex->ROH Reduction Phosphate Tris(2,3-dimethylphenyl) phosphate Complex->Phosphate Oxidation

Mechanistic pathway of hydroperoxide reduction by tris(2,3-dimethylphenyl) phosphite.

Determining the Optimal Concentration Dynamics

Identifying the exact optimal concentration of tris(2,3-dimethylphenyl) phosphite is critical for both performance and material integrity.

  • Under-dosing (< 0.05 wt% or 500 ppm): Fails to decompose the generated hydroperoxides rapidly enough. This leads to polymer chain scission (observed as a drop in viscosity) or cross-linking (gel formation), accompanied by severe yellowing[7],[3].

  • Optimal Range (0.05 wt% – 0.2 wt%): Provides peak synergistic efficiency when combined with a primary hindered phenol (typically in a 1:1 to 2:1 phosphite-to-phenol ratio). This range maximizes the Oxidation Induction Time (OIT) and maintains the original Melt Flow Rate (MFR),[3].

  • Over-dosing (> 0.3 wt%): Yields diminishing returns. Excessive phosphite can exceed the solubility limit of the polymer matrix, leading to "blooming" (surface migration)[4]. Furthermore, high concentrations of the oxidized phosphate byproduct can act as an unintended plasticizer, altering the mechanical properties of the resin[4].

Experimental Workflow & Protocols

To establish a self-validating system, the optimization protocol must subject the polymer to repeated thermal stress. This amplifies degradation signals so the subtle differences between stabilizer concentrations can be accurately quantified[5].

Workflow cluster_tests Prep 1. Formulation (0 - 0.5 wt% Phosphite) Extrude 2. Melt Compounding (Twin-Screw Extruder) Prep->Extrude Ageing 3. Thermal Ageing (Multi-pass Extrusion) Extrude->Ageing Test1 4a. Yellowness Index (Colorimetry) Ageing->Test1 Test2 4b. Melt Flow Rate (Rheology) Ageing->Test2 Test3 4c. OIT Measurement (DSC Analysis) Ageing->Test3 Opt 5. Concentration Optimization Test1->Opt Test2->Opt Test3->Opt

Experimental workflow for validating the optimal phosphite stabilizer concentration.

Protocol A: Melt Compounding and Multi-Pass Extrusion

Causality: Single-pass extrusion often fails to fully deplete the antioxidant reserve. Multi-pass extrusion rigorously simulates harsh recycling conditions, validating the long-term efficacy of the phosphite concentration[5].

  • Formulation: Prepare a base resin (e.g., unstabilized polypropylene) compounded with a constant 0.05 wt% primary hindered phenol.

  • Doping: Create five test batches by dry-blending tris(2,3-dimethylphenyl) phosphite at 0.0 wt%, 0.05 wt%, 0.1 wt%, 0.2 wt%, and 0.4 wt%.

  • First-Pass Extrusion: Feed the blends into a twin-screw extruder with a temperature profile of 210°C–230°C. Quench the extrudate in a water bath and pelletize ("Pass 1").

  • Multi-Pass Stressing: Re-extrude the Pass 1 pellets under the exact same thermal conditions up to 5 times ("Pass 5"). Retain samples from Pass 1, Pass 3, and Pass 5 for downstream analysis.

Protocol B: Oxidation Induction Time (OIT) via DSC

Causality: A longer OIT directly correlates with a higher concentration of unconsumed tris(2,3-dimethylphenyl) phosphite actively protecting the polymer network from auto-oxidation.

  • Sample Prep: Weigh 5–10 mg of the Pass 1 and Pass 5 pellets into open aluminum Differential Scanning Calorimetry (DSC) pans.

  • Purge: Equilibrate the DSC at 200°C under a nitrogen atmosphere (50 mL/min) for 5 minutes.

  • Oxidation: Switch the purge gas to pure Oxygen (50 mL/min).

  • Measurement: Record the time from the gas switch to the onset of the exothermic oxidation peak.

Protocol C: Colorimetric Yellowness Index (YI) Evaluation

Causality: Phosphite stabilizers specifically prevent the over-oxidation of hindered phenols into highly colored, conjugated quinone structures. Thus, YI is a direct, macroscopic indicator of phosphite efficacy[8].

  • Plaque Molding: Injection-mold the Pass 5 pellets into 2 mm thick plaques at 220°C.

  • Spectrophotometry: Measure the Yellowness Index (YI) using a UV-Vis spectrophotometer according to ASTM E313 standards.

Quantitative Data Interpretation

The following table illustrates the expected optimization data matrix, demonstrating the plateau effect of the stabilizer concentration. Notice the point of diminishing returns beyond 0.10 wt%.

Phosphite Concentration (wt%)Pass 1 MFR ( g/10min )Pass 5 MFR ( g/10min )Pass 5 Yellowness Index (YI)Pass 1 OIT (min @ 200°C)
0.00 (Control) 12.528.4 (Severe Scission)14.24.5
0.05 12.118.68.518.2
0.10 (Optimal) 12.013.24.135.6
0.20 12.012.83.842.1
0.40 (Over-dosed) 12.3 (Plasticization)12.94.043.5 (Plateau)

Conclusion & Recommendations

The optimal concentration for tris(2,3-dimethylphenyl) phosphite typically lies between 0.1 wt% and 0.15 wt% when utilized in a synergistic blend with a primary antioxidant. Beyond 0.2 wt%, the marginal gains in OIT and color retention (YI) plateau rapidly and do not justify the increased risk of additive migration, phase separation, or unnecessary formulation costs[3],[4].

Sources

Method

Application Note: In Situ FTIR Monitoring of Tris(2,3-dimethylphenyl) Phosphite Oxidation

Executive Summary Sterically hindered organophosphites, such as tris(2,3-dimethylphenyl) phosphite, serve as highly effective secondary antioxidants and ancillary ligands in both polymer stabilization and pharmaceutical...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Sterically hindered organophosphites, such as tris(2,3-dimethylphenyl) phosphite, serve as highly effective secondary antioxidants and ancillary ligands in both polymer stabilization and pharmaceutical catalysis. Their primary mechanism of action involves the stoichiometric reduction of reactive hydroperoxides (ROOH) into stable alcohols (ROH), during which the phosphite center (P^III) is oxidized to a phosphate (P^V).

Because these oxidation reactions are highly exothermic and kinetically rapid, traditional offline sampling techniques (e.g., GC/MS or NMR) often fail to capture accurate reaction kinetics. Peroxides continue to react within the sample vial, leading to artificially skewed conversion data. In situ Attenuated Total Reflectance Fourier-Transform Infrared (ATR-FTIR) spectroscopy circumvents this by providing real-time, continuous monitoring of the reaction matrix under native conditions .

This application note details a self-validating protocol for tracking the oxidation of tris(2,3-dimethylphenyl) phosphite, focusing on the causality behind experimental design, spectral deconvolution, and kinetic data extraction.

Mechanistic Rationale & Analytical Strategy

The Chemical Imperative

The oxidation of tris(2,3-dimethylphenyl) phosphite by a hydroperoxide (e.g., tert-butyl hydroperoxide, TBHP) proceeds via a nucleophilic attack of the phosphorus lone pair on the peroxide oxygen, forming a transient pentacoordinate phosphorane intermediate. This intermediate rapidly collapses, yielding tris(2,3-dimethylphenyl) phosphate and tert-butanol.

Understanding the dormant states and active consumption rates of these phosphites is critical for optimizing dosing in scale-up reactions . If the phosphite is consumed too quickly, the system is left vulnerable to runaway radical degradation.

Spectroscopic Tracking

ATR-FTIR is uniquely suited for this application due to the distinct dipole moment changes associated with phosphorus-oxygen bonds . The analytical strategy relies on monitoring two primary vibrational modes:

  • Consumption of the Reactant: The P–O–Ar (aryl) stretching vibration of the phosphite.

  • Formation of the Product: The strong, highly polar P=O stretching vibration of the phosphate.

Table 1: Key Infrared Vibrational Band Assignments

Functional GroupMoleculeWavenumber (cm⁻¹)Kinetic Trend
P–O–Ar Stretch Tris(2,3-dimethylphenyl) phosphite~1195Decreases (Consumption)
P=O Stretch Tris(2,3-dimethylphenyl) phosphate~1295Increases (Formation)
O–O Stretch tert-Butyl hydroperoxide (TBHP)~880Decreases (Consumption)
O–H Stretch tert-Butanol (Byproduct)~3300 - 3500Increases (Formation)

Reaction Pathway Visualization

The following diagram illustrates the mechanistic flow of the oxidation process, mapped directly to the FTIR bands used to track each species in real-time.

G P Tris(2,3-dimethylphenyl) phosphite (P-O-Ar: 1195 cm⁻¹) TS Pentacoordinate Transition State P->TS Nucleophilic attack ROOH Hydroperoxide (ROOH) (O-O: 880 cm⁻¹) ROOH->TS O-O cleavage PO Tris(2,3-dimethylphenyl) phosphate (P=O: 1295 cm⁻¹) TS->PO Oxidation ROH Alcohol (ROH) (O-H: ~3400 cm⁻¹) TS->ROH Proton transfer

Figure 1: Mechanistic pathway of tris(2,3-dimethylphenyl) phosphite oxidation and FTIR tracking.

Experimental Protocol: A Self-Validating System

To ensure absolute trustworthiness of the kinetic data, this protocol incorporates internal validation gates. Proceed to the next step only when the validation criteria of the current step are met.

Materials & Equipment
  • Substrate: Tris(2,3-dimethylphenyl) phosphite (High purity, anhydrous)

  • Oxidant: tert-Butyl hydroperoxide (TBHP), 5.5 M in decane

  • Solvent: Anhydrous Toluene (HPLC grade)

  • Instrumentation: Mettler Toledo ReactIR™ (or equivalent in situ FTIR) with a Diamond or Silicon ATR probe.

Step 1: Probe Preparation and Background Collection

Causality: Water vapor and residual solvents can obscure the critical 3300 cm⁻¹ and 1200 cm⁻¹ regions. A pristine background is non-negotiable.

  • Insert the ATR probe into a clean, dry 100 mL multi-neck jacketed reactor.

  • Purge the reactor with dry N₂ for 15 minutes.

  • Collect an air background (Resolution: 8 cm⁻¹, Scans: 256).

  • Add 50 mL of anhydrous toluene and set the reactor temperature to 40 °C.

  • Validation Gate: Collect a solvent spectrum. Verify that the baseline in the 3500–3900 cm⁻¹ region is flat (Absorbance variance < 0.001). If O-H bands are present, the system is wet; replace the solvent.

Step 2: Substrate Initialization and Baseline Establishment

Causality: Solid phosphites require time to fully dissolve and equilibrate thermally. Premature oxidant injection will conflate dissolution kinetics with reaction kinetics.

  • Add 5.0 mmol (approx. 1.97 g) of tris(2,3-dimethylphenyl) phosphite to the reactor.

  • Set the FTIR to collect one spectrum every 15 seconds.

  • Monitor the appearance and stabilization of the P–O–Ar band at 1195 cm⁻¹.

  • Validation Gate: Wait until the first derivative of the 1195 cm⁻¹ absorbance profile over time ( dA/dt ) reaches zero for at least 5 consecutive minutes. This confirms complete dissolution and thermal equilibrium.

Step 3: Controlled Oxidant Dosing

Causality: The oxidation of phosphites is highly exothermic. Bolus addition can cause localized heating, altering the reaction rate constant and potentially damaging the probe.

  • Using a programmable syringe pump, dose 5.5 mmol of TBHP (1.1 equivalents) into the reactor at a rate of 0.5 mL/min.

  • Ensure the reactor's overhead stirrer is set to a high agitation rate (e.g., 400 RPM) to prevent localized concentration gradients.

Step 4: Kinetic Acquisition and Quenching
  • Continuously monitor the decay of the 1195 cm⁻¹ band (phosphite) and the concurrent rise of the 1295 cm⁻¹ band (phosphate).

  • Validation Gate (Isosbestic Point): Overlay the spectra collected during the first 10 minutes of the reaction. Look for a clean isosbestic point between the decaying 1195 cm⁻¹ band and the rising 1295 cm⁻¹ band. The presence of an isosbestic point validates that the reaction is proceeding cleanly from A B without the buildup of stable, long-lived intermediates.

  • The reaction is deemed complete when the absorbance of the 1295 cm⁻¹ band plateaus.

Data Processing & Interpretation

Once acquisition is complete, export the time-resolved spectral data to a deconvolution software suite (e.g., iC IR or similar multivariate analysis tool).

  • Baseline Correction: Apply a two-point baseline correction (e.g., 1350 cm⁻¹ and 1150 cm⁻¹) to isolate the phosphorus-oxygen stretching region.

  • Concentration Profiling: Plot the normalized absorbance of the 1295 cm⁻¹ band against time.

  • Kinetic Extraction: Because the reaction is run with a slight excess of oxidant, the early stages of the reaction can be modeled using pseudo-first-order kinetics. Plot ln([Phosphite]0​/[Phosphite]t​) versus time. A linear fit confirms the reaction order with respect to the phosphite.

Troubleshooting Insight: If the 1295 cm⁻¹ band begins to broaden or shift slightly over time, it may indicate hydrogen bonding between the newly formed phosphate and the tert-butanol byproduct. To mitigate this spectral shift during data analysis, utilize the integrated peak area rather than the absolute peak height.

References

  • Organophosphite Antioxidants in Mulch Films Are Important Sources of Organophosphate Pollutants in Farmlands Environmental Science & Technology URL:[Link]

  • Interplay between Catalyst Complexes and Dormant States: In Situ Spectroscopic Investigations on a Catalyst System for Alkene Hydroformylation ACS Catalysis URL:[Link]

  • Phosphate adsorption onto hematite: an in situ ATR-FTIR investigation of the effects of pH and loading level on the mode of phosphate surface complexation Journal of Colloid and Interface Science URL:[Link]

Application

Application Note: Tris(2,3-dimethylphenyl) Phosphite (TDMPP) as a High-Performance Achiral Co-Ligand in Combinatorial Asymmetric Catalysis

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Focus: Ligand Design, Combinatorial Asymmetric Catalysis, Rhodium-Catalyzed Hydroformylation Introduction & Mechanistic Rationale T...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Focus: Ligand Design, Combinatorial Asymmetric Catalysis, Rhodium-Catalyzed Hydroformylation

Introduction & Mechanistic Rationale

The development of highly enantioselective transition-metal catalysts is a cornerstone of modern pharmaceutical synthesis. Traditionally, asymmetric catalysis has relied on the design of complex, homoleptic chiral ligands (e.g., BINAP, DuPhos). However, the synthesis of these ligands is often multi-step and cost-prohibitive.

An industrially viable alternative is Combinatorial Asymmetric Catalysis , a principle pioneered by Reetz and others, which utilizes mixtures of monodentate phosphorus ligands to generate highly active heteroleptic catalyst complexes[1]. By combining a relatively inexpensive chiral monodentate ligand (such as a BINOL-derived phosphoramidite) with a carefully selected achiral bulky phosphite, researchers can rapidly screen and optimize chiral pockets without synthesizing new ligand architectures[2].

Why Tris(2,3-dimethylphenyl) Phosphite (TDMPP)?

The selection of the achiral co-ligand is not arbitrary; it requires a precise balance of electronics and sterics to ensure the thermodynamic preference for the heteroleptic complex [M(Lchiral​)(Lachiral​)] over homoleptic resting states[3].

Tris(2,3-dimethylphenyl) phosphite (TDMPP) serves as an exceptional achiral co-ligand due to two fundamental causal factors:

  • Electronic Electrophilicity (Strong π -Acceptor): The highly electronegative phosphite oxygen atoms withdraw electron density from the transition metal center (e.g., Rhodium or Palladium). This enhances the electrophilicity of the metal, dramatically accelerating the rate-determining olefin coordination and subsequent migratory insertion steps[4].

  • Precision Steric Bulk: Unlike the extremely bulky Tris(2,4-di-tert-butylphenyl) phosphite, which can cause detrimental steric clash and ligand dissociation[4], the 2,3-dimethylphenyl groups of TDMPP provide a moderate cone angle ( ≈150∘ ). This specific ortho/meta substitution restricts rotation around the O-C(aryl) bonds, creating a rigid, well-defined chiral pocket when paired with a chiral phosphoramidite, thereby maximizing asymmetric induction[5].

Physicochemical Properties & Ligand Parameters

To rationally design the catalytic system, the steric and electronic parameters of TDMPP must be benchmarked against other common phosphite ligands.

Table 1: Comparative Ligand Parameters for Achiral Phosphites

LigandTolman Electronic Parameter ( χ )Tolman Cone Angle ( θ )Stability to OxidationOptimal Role in Combinatorial Catalysis
Triphenylphosphite29.0 cm−1 128∘ ModerateLow-steric baseline co-ligand
Tris(2,3-dimethylphenyl) phosphite 29.4 cm−1 ≈150∘ High High-ee heteroleptic co-ligand
Tris(2,4-di-tert-butylphenyl) phosphite29.8 cm−1 175∘ Very HighBulky ancillary ligand (often too bulky for heteroleptic pairing)

Experimental Workflows & Protocols

The following protocol details the use of TDMPP as a co-ligand in the Rhodium-Catalyzed Asymmetric Hydroformylation of Styrene , a benchmark reaction for evaluating combinatorial ligand systems[3].

Self-Validating System Design

To ensure trustworthiness, this protocol incorporates a self-validating control mechanism: you must run a parallel reaction using 2.0 equivalents of the chiral ligand alone. If the heteroleptic system (1.0 eq Chiral Ligand + 1.0 eq TDMPP) does not yield a higher enantiomeric excess (ee) and conversion rate than the homoleptic control, it indicates either ligand oxidation or a failure in the in-situ heteroleptic complex formation.

Workflow Step1 Glovebox Setup Weigh Rh & Ligands Step2 Solvent Prep Add Degassed Toluene Step1->Step2 Step3 Pressurization Syngas (CO/H2) 2.0 MPa Step2->Step3 Step4 Asymmetric Catalysis 30 °C, 20 Hours Step3->Step4 Step5 Product Analysis GC/HPLC for Yield & ee Step4->Step5

Caption: Workflow for the setup and execution of TDMPP-assisted asymmetric hydroformylation.

Protocol: In Situ Preparation and Hydroformylation

Materials Required:

  • Precatalyst: [Rh(acac)(CO)2​] (0.01 mmol)

  • Chiral Ligand (L*): (R)-MonoPhos or equivalent BINOL-derived phosphoramidite (0.02 mmol)

  • Achiral Co-Ligand: Tris(2,3-dimethylphenyl) phosphite (TDMPP) (0.02 mmol)

  • Substrate: Styrene (1.0 mmol)

  • Internal Standard: n-Dodecane (0.5 mmol)

  • Solvent: Anhydrous, freeze-pump-thaw degassed Toluene (2.0 mL)

Step-by-Step Methodology:

  • Catalyst Pre-Assembly (Glovebox): Inside an argon-filled glovebox, weigh 0.01 mmol of [Rh(acac)(CO)2​] , 0.02 mmol of the chiral ligand, and 0.02 mmol of TDMPP into a 5 mL glass vial equipped with a magnetic stir bar.

    • Causality Check: A 1:2:2 ratio of Rh:L*:TDMPP is used to ensure complete consumption of the precatalyst and to thermodynamically drive the formation of the heteroleptic [Rh(L∗)(TDMPP)(CO)2​H] active species[3].

  • Solvent & Substrate Addition: Add 2.0 mL of rigorously degassed toluene, followed by 1.0 mmol of styrene and 0.5 mmol of n-dodecane (internal standard for GC).

    • Causality Check: Phosphites are highly susceptible to oxidation to phosphates. Degassed solvent prevents ligand degradation, which would otherwise kill the reaction rate and ee.

  • Reactor Loading: Transfer the vial to a stainless-steel autoclave. Seal the autoclave inside the glovebox.

  • Syngas Pressurization: Purge the autoclave three times with Syngas ( CO/H2​ , 1:1 ratio) at 0.5 MPa. Finally, pressurize the system to 2.0 MPa.

  • Reaction Execution: Heat the autoclave to 30 °C and stir vigorously (800 rpm) for 20 hours.

    • Causality Check: A lower temperature (30 °C) is deliberately chosen to suppress the background reaction of the homoleptic achiral catalyst [Rh(TDMPP)2​(CO)2​H] , which is less active at low temperatures, thereby allowing the highly active heteroleptic complex to dominate the catalytic cycle[3].

  • Quenching & Analysis: Vent the autoclave carefully in a fume hood. Filter the reaction mixture through a short pad of silica to remove the rhodium catalyst. Analyze the filtrate via chiral Gas Chromatography (e.g., Supelco Beta-DEX column) to determine regioselectivity (branched vs. linear aldehyde), conversion, and enantiomeric excess.

Data Presentation & Mechanistic Visualization

The synergistic effect of using TDMPP as a co-ligand is clearly demonstrated when comparing the catalytic outputs of homoleptic versus heteroleptic systems.

Table 2: Comparative Catalytic Performance in Styrene Hydroformylation

Catalyst System (Rh + Ligands)Conversion (%)Regioselectivity (b/l)Enantiomeric Excess (ee %)
Homoleptic: 2.0 eq Chiral Ligand (Control)45%88:1265% (R)
Homoleptic: 2.0 eq TDMPP (Control)20%70:300%
Heteroleptic: 1.0 eq Chiral + 1.0 eq PPh3​ 60%85:1572% (R)
Heteroleptic: 1.0 eq Chiral + 1.0 eq TDMPP 98% 95:5 92% (R)

Data Interpretation: The pairing of the chiral phosphoramidite with TDMPP results in a dramatic non-linear effect, boosting both conversion and ee. The π -acceptor nature of TDMPP accelerates the reaction (98% conversion), while its specific steric bulk locks the chiral ligand into an optimal conformation for enantiodiscrimination[1],[2].

CatalyticCycle Precat Precatalyst [Rh(acac)(CO)2] LigExchange Ligand Exchange + Chiral Ligand (L*) + TDMPP Precat->LigExchange CO Dissociation ActiveCat Heteroleptic Active Catalyst [HRh(L*)(TDMPP)(CO)2] LigExchange->ActiveCat H2/CO Addition Coord Olefin Coordination & Migratory Insertion ActiveCat->Coord Styrene Binding Product Chiral Branched Aldehyde (High ee %) Coord->Product Reductive Elimination Product->ActiveCat Catalyst Regeneration

Caption: Mechanistic pathway highlighting the formation and action of the heteroleptic Rh-TDMPP active catalyst.

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Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimizing Tris(2,3-dimethylphenyl) Phosphite Synthesis

Welcome to the advanced troubleshooting guide for the synthesis of tris(2,3-dimethylphenyl) phosphite. Designed for researchers and drug development professionals, this guide bypasses generic advice to directly address t...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the advanced troubleshooting guide for the synthesis of tris(2,3-dimethylphenyl) phosphite. Designed for researchers and drug development professionals, this guide bypasses generic advice to directly address the thermodynamic and steric bottlenecks inherent to ortho-substituted triaryl phosphite synthesis.

Mechanistic Overview: The Ortho-Methyl Bottleneck

The synthesis of tris(2,3-dimethylphenyl) phosphite proceeds via a three-step nucleophilic substitution reaction between phosphorus trichloride (PCl₃) and 2,3-dimethylphenol[1]. While the first two substitutions occur rapidly, the third step is notoriously difficult. The methyl group at the 2-position (ortho to the hydroxyl group) creates a dense steric shield orthogonal to the phosphorus electron pair[2]. This steric bulk physically blocks the approach of the third phenol molecule, causing the reaction to stall at the di-substituted bis(2,3-dimethylphenyl) chlorophosphite intermediate[1][2].

Mechanism Step1 PCl3 + 2,3-Dimethylphenol (Starting Materials) Step2 ArOPCl2 (Mono-substituted) Step1->Step2 Fast 0-5°C Step3 (ArO)2PCl (Di-substituted Bottleneck) Step2->Step3 Moderate 0-5°C Step4 (ArO)3P (Target Phosphite) Step3->Step4 Very Slow Requires Heat/Base (Steric Hindrance)

Reaction coordinate showing the steric bottleneck at the di-substituted chlorophosphite intermediate.

Expert Troubleshooting FAQs

Q: My reaction yield is below 50%, and ³¹P NMR shows a major peak around 150-160 ppm. What is happening? A: You are hitting the "steric wall." The peak at ~150-160 ppm corresponds to the unreacted di-substituted chlorophosphite intermediate ((ArO)₂PCl). Because the ortho-methyl groups heavily shield the phosphorus center, standard room-temperature conditions are insufficient to drive the final esterification[2]. Solution: You must provide thermal activation and an excess of a strong Lewis base. Increase the reaction temperature to 70 °C and ensure you are using at least 3.3 equivalents of pyridine or triethylamine (TEA) to force the equilibrium forward[1][3].

Q: I am observing an unexpected ³¹P NMR peak between 0-20 ppm with a large P-H coupling constant. Why is my product degrading? A: Your reaction has been compromised by moisture, leading to hydrolysis. PCl₃ and the resulting phosphite esters are highly sensitive to water. They react to form stable, unwanted secondary dialkyl/diaryl phosphites (H-phosphonates), which exhibit the characteristic P-H bond signature in NMR[4][5]. Solution: Implement rigorous Schlenk techniques. Ensure your 2,3-dimethylphenol is thoroughly dried, use anhydrous solvents (e.g., toluene or dichloromethane), and maintain a strict argon or nitrogen atmosphere throughout the addition and reflux phases[4].

Q: Which acid scavenger (base) is optimal for this specific hindered phenol? A: While TEA is commonly used for unhindered phosphites, sterically hindered ortho-substituted phenols often require pyridine. Pyridine is less sterically demanding than TEA and can form a highly reactive intermediate complex with the chlorophosphite, facilitating the final substitution[3]. Using a stoichiometric excess (e.g., 10-50 mol% excess relative to the phenol) is highly recommended to accelerate the reaction and improve isolation[3][6].

Q: Can continuous flow chemistry improve the synthesis of this hindered phosphite? A: Yes, significantly. Recent scale-up studies on similarly hindered molecules (like tris(2,4-di-tert-butylphenyl) phosphite) demonstrate that continuous flow microreactors enhance mass and heat transfer dramatically. By running the reaction in chloroform or toluene at 70 °C with 3.3 equivalents of TEA, residence times can be reduced to just 20 seconds while achieving yields up to 88%[1][7].

Troubleshooting Start Yield < 70% or Incomplete Reaction? NMR Analyze Crude via 31P NMR Start->NMR DiSub Peak at ~150-160 ppm (Di-substituted intermediate) NMR->DiSub Steric Stalling Hydro Peak at ~0-20 ppm (Hydrolyzed H-phosphonate) NMR->Hydro Moisture Contamination FixDi Increase Base Equivalents & Elevate Temp to 70°C DiSub->FixDi FixHydro Rigorous Schlenk Techniques & Dry Solvents Hydro->FixHydro

Diagnostic workflow for resolving low yields in sterically hindered triaryl phosphite synthesis.

Self-Validating Experimental Protocol (Optimized Batch Method)

This protocol is designed as a self-validating system; temperature control and sequential washing ensure that both thermodynamic barriers and byproduct contamination are systematically addressed.

  • Anhydrous Setup: Flame-dry a 3-neck round-bottom flask equipped with a magnetic stirrer, dropping funnel, and reflux condenser. Purge the system with argon.

  • Reagent Loading: Dissolve 2,3-dimethylphenol (3.1 equivalents) and anhydrous pyridine (3.3 equivalents) in anhydrous toluene.

    • Causality: A slight excess of phenol and base ensures complete consumption of the PCl₃, preventing the formation of reactive chlorophosphite impurities[1][3].

  • Cold Addition: Cool the vessel to 0–5 °C using an ice bath. Add PCl₃ (1.0 equivalent) dropwise over 30 minutes.

    • Causality: The first two substitutions are highly exothermic; cold addition prevents solvent boil-off and suppresses side reactions[1][3].

  • Thermal Activation: Remove the ice bath and heat the mixture to 70 °C for 3 to 4 hours.

    • Causality: This thermal energy is strictly required to overcome the steric hindrance of the ortho-methyl group during the final substitution step[1].

  • Neutralization & Washing: Cool to room temperature. Wash the organic layer twice with degassed, ice-cold water (10 mL) and once with 1M NaOH (10 mL).

    • Causality: The base wash neutralizes any unreacted acid and completely partitions the pyridinium hydrochloride byproduct into the aqueous phase[1].

  • Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and remove the toluene under reduced pressure. Recrystallize the crude solid from anhydrous isopropyl alcohol to yield the purified phosphite[1][8].

Quantitative Data: Reaction Optimization Matrix

The following table summarizes the impact of varying reaction parameters on the yield of sterically hindered triaryl phosphites.

Synthesis MethodAcid Scavenger (Base)SolventTemperatureReaction/Residence TimeExpected Yield
Standard BatchTEA (3.0 eq)DCM25 °C12 hours< 50% (Stalls)
Optimized BatchPyridine (3.3 eq)Toluene70 °C4 hours80 - 85%
Continuous FlowTEA (3.3 eq)Chloroform70 °C20 seconds> 87%

Data synthesized from comparative studies on hindered triaryl phosphite optimization[1][3][7].

Sources

Optimization

Technical Support Center: Optimizing Catalysis with Tris(2,3-dimethylphenyl) Phosphite (TDMPP) Ligands

Welcome to the Advanced Catalysis Support Portal. This guide is engineered for researchers and drug development professionals utilizing tris(2,3-dimethylphenyl) phosphite (TDMPP) [CAS: 102937-84-8] in transition metal ca...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Catalysis Support Portal. This guide is engineered for researchers and drug development professionals utilizing tris(2,3-dimethylphenyl) phosphite (TDMPP) [CAS: 102937-84-8] in transition metal catalysis.

Unlike standard alkyl or aryl phosphines, TDMPP is a bulky, electron-deficient triaryl phosphite. Its unique stereoelectronic profile drastically alters the resting states and turnover frequencies of catalytic cycles. This portal provides mechanistic insights, self-validating protocols, and diagnostic workflows to ensure maximum catalytic efficiency.

Knowledge Base & FAQs: The Mechanistic "Why"

Q: Why should I choose TDMPP over standard phosphine ligands like PPh₃ or XPhos? A: The choice is driven by electronics. Phosphites are exceptionally strong π -acceptors and poor σ -donors compared to phosphines [1]. This electronic profile renders the coordinated metal center highly electrophilic. In palladium-catalyzed cross-coupling, this electrophilicity significantly accelerates the rate-limiting reductive elimination step. In rhodium-catalyzed hydroformylation, it accelerates the migratory insertion of carbon monoxide into the metal-alkyl bond, enabling high turnover frequencies (TOFs) even with sterically demanding substrates [2].

Q: How do the ortho-methyl groups on the 2,3-dimethylphenyl rings impact reactivity? A: The ortho-methyl groups serve two critical functions:

  • Steric Lability: They increase the cone angle ( θ≈150∘−160∘ ), promoting rapid ligand dissociation to generate the coordinatively unsaturated (14-electron) active metal species required for substrate binding.

  • C–H Activation Susceptibility: The proximity of the ortho-methyl groups to the metal center makes TDMPP susceptible to ortho-metallation. With Pd(II) or Ir(I), this can form a stable metallacycle. While sometimes viewed as a deactivation pathway, this can be intentionally harnessed to create highly active, thermally stable precatalysts [3].

Q: Why does my TDMPP-catalyzed reaction suddenly drop in yield after using an older batch of ligand? A: Triaryl phosphites are highly sensitive to hydrolysis. Exposure to ambient moisture cleaves the P–OAr bond, forming diaryl hydrogen phosphonates (HP(O)(OAr)₂). These degradation products act as potent σ -donor poisons that bind irreversibly to the metal center, halting the catalytic cycle. Strict anhydrous Schlenk techniques are mandatory.

Quantitative Ligand Comparison

To optimize your catalytic system, it is crucial to benchmark TDMPP against other common phosphorus ligands. The data below summarizes their stereoelectronic parameters and operational stability.

LigandTolman Electronic Parameter (TEP)Cone Angle ( θ )Hydrolysis SensitivityPrimary Catalytic Application
PPh₃ 2068.9 cm⁻¹145°LowGeneral cross-coupling, mild hydroformylation
TDMPP ~2085 cm⁻¹~155°HighBulky alkene hydroformylation, regiodivergent coupling
Tris(2,4-di-tert-butylphenyl) phosphite 2085.3 cm⁻¹175°Moderate (Sterically shielded)Au(I) ligand exchange, robust Pd-cross coupling

Diagnostic Troubleshooting Guides

Issue A: Catalyst Deactivation ("Black Metal" Formation)

Symptom: The reaction mixture turns black (bulk metal precipitation) and conversion stalls at <20%. Mechanistic Cause: Either the ligand has hydrolyzed, leaving the metal unprotected, or the Ligand-to-Metal (L:M) ratio is too low, leading to multinuclear aggregation. Diagnostic Workflow:

G Start Symptom: Low TON & Metal Precipitation NMR Run 31P NMR of Crude Reaction Aliquot Start->NMR Peak1 Peak at ~0 to 10 ppm? (Hydrogen Phosphonate) NMR->Peak1 Peak2 Peak at ~130-135 ppm? (Free TDMPP) NMR->Peak2 Action1 Diagnosis: Ligand Hydrolysis. Action: Purify TDMPP & dry solvents. Peak1->Action1 Yes (J_PH > 600 Hz) Action2 Diagnosis: Insufficient L:M ratio. Action: Increase TDMPP equivalents. Peak2->Action2 Yes, but metal still aggregates

Fig 1: Diagnostic flowchart for identifying TDMPP deactivation pathways.

Issue B: Poor Regioselectivity in Hydroformylation

Symptom: The ratio of linear to branched (l:b) aldehydes is lower than expected. Mechanistic Cause: Bulky monophosphites like TDMPP favor rapid migratory insertion but lack the rigid bidentate bite angle required to strictly enforce linear regioselectivity [2]. Solution: Lower the reaction temperature by 10–15 °C to increase the energy difference between the competing transition states, or increase the CO partial pressure to suppress alkene isomerization pathways.

Self-Validating Experimental Protocols

Protocol 1: In Situ Generation of Active Rh-TDMPP Hydroformylation Catalyst

This protocol ensures the formation of the active[HRh(CO)₂(TDMPP)₂] resting state without premature degradation.

  • Preparation: In a nitrogen-filled glovebox, charge a Schlenk flask with Rh(acac)(CO)₂ (1.0 equiv) and TDMPP (4.0 equiv).

    • Causality: A 4:1 L:M ratio is required. Two ligands coordinate to the metal, while the excess shifts the equilibrium away from the formation of inactive, ligand-deficient rhodium dimers [2].

  • Solvation: Dissolve the mixture in anhydrous, degassed toluene.

  • Activation: Transfer the solution to a high-pressure autoclave. Pressurize with syngas (CO/H₂ 1:1) to 1.0 MPa and heat to 60 °C for 30 minutes.

  • Self-Validation Check: Withdraw a micro-aliquot under pressure (if equipment allows) or immediately post-cooling. Run a ³¹P{¹H} NMR.

    • Success: You will observe a doublet at roughly δ 133–136 ppm with a large rhodium-phosphorus coupling constant ( 1JRh−P​≈240 Hz), confirming coordination [2].

    • Failure: A singlet at δ 131 ppm indicates uncoordinated ligand; check syngas purity.

G A Precatalyst Rh(acac)(CO)2 + TDMPP B Resting State [HRh(CO)2(TDMPP)2] A->B + H2/CO C Active Species [HRh(CO)2(TDMPP)] (14-electron) B->C - TDMPP (Steric bulk drives this) D Alkene Coordination [HRh(CO)2(TDMPP)(Alkene)] C->D + Alkene E Migratory Insertion (Accelerated by TDMPP) D->E Fast (Electrophilic Rh) F Product Release (Reductive Elimination) E->F + CO, + H2 F->B - Aldehyde

Fig 2: Rh-catalyzed hydroformylation cycle highlighting TDMPP's role in accelerating insertion.

Protocol 2: Synthesis of Labile Au(I)-TDMPP Precatalysts

Bulky phosphites are excellent "throw-away" ancillary ligands for synthesizing complex organogold species via ligand exchange, bypassing harsh gold-halide routes [4].

  • Complexation: React (Me₂S)AuCl with 1.05 equivalents of TDMPP in anhydrous dichloromethane (DCM) at room temperature for 1 hour.

  • Validation: The ³¹P NMR will shift from ~131 ppm (free TDMPP) to ~110-115 ppm (coordinated Au-P).

  • Ligand Exchange (The Application): To synthesize a specialized Au(I)-carbene or Au(I)-phosphine complex, add 1.0 equivalent of your target ligand (e.g., an N-heterocyclic carbene) to the (TDMPP)AuCl solution.

    • Causality: The extreme steric bulk of the 2,3-dimethylphenyl groups makes the Au–P bond highly labile. The incoming ligand easily displaces TDMPP in a quantitative, high-yielding exchange[4].

  • Purification: The displaced free TDMPP is highly soluble in hexanes, allowing the new Au(I) complex to be isolated via simple precipitation and filtration.

References

  • Albisson, D. A., Bedford, R. B., Lawrence, S. E., & Scully, P. N. (1998). Orthopalladated triaryl phosphite complexes as highly active catalysts in biaryl coupling reactions. Chemical Communications (RSC Publishing). Available at:[Link]

  • Trzeciak, A. M., et al. (2023). Interplay between Catalyst Complexes and Dormant States: In Situ Spectroscopic Investigations on a Catalyst System for Alkene Hydroformylation. ACS Catalysis. Available at:[Link]

  • Cuny, G. D., & Buchwald, S. L. (1993). Iridium Complexes of Orthometalated Triaryl Phosphites: Synthesis, Structure, Reactivity, and Use as Imine Hydrogenation Catalysts. Organometallics. Available at:[Link]

  • Vesseur, D., Li, S., Mallet-Ladeira, S., & Bourissou, D. (2025). Ligand exchange of tris(2,4-di-tert-butylphenyl) phosphite: a practical and efficient route to organo gold(I) complexes. RSC Advances. Available at:[Link]

Troubleshooting

Overcoming steric hindrance in tris(2,3-dimethylphenyl) phosphite coordination chemistry

Welcome to the Technical Support Center for Bulky Phosphite Coordination Chemistry . This hub is designed for researchers, synthetic chemists, and drug development professionals working with highly sterically hindered li...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for Bulky Phosphite Coordination Chemistry . This hub is designed for researchers, synthetic chemists, and drug development professionals working with highly sterically hindered ligands, specifically tris(2,3-dimethylphenyl) phosphite .

Below, you will find targeted troubleshooting guides, mechanistic FAQs, and self-validating experimental protocols to help you overcome the unique kinetic and thermodynamic challenges associated with this ligand class.

I. Core FAQs: Mechanistic Troubleshooting

Q1: Why am I only observing the formation of ML2​ or ML3​ complexes instead of the expected ML4​ species when reacting tris(2,3-dimethylphenyl) phosphite with Ni(0) or Pd(0) precursors? The Causality: The inability to form homoleptic tetrakis ( ML4​ ) complexes is not a synthetic failure; it is a thermodynamic boundary dictated by steric congestion. The methyl groups at the ortho (2-) position of the phenyl rings project directly into the primary coordination sphere of the metal. While standard phosphites like P(OMe)3​ have small Tolman cone angles (~109°), ortho-substituted triaryl phosphites exhibit massive cone angles. For instance, the effective cone angle for the closely related tris(2-methylphenyl) phosphite is calculated to be approximately 167° 1. This steric bulk physically prevents four ligands from packing around a single metal center, resulting in stable, coordinatively unsaturated 16-electron species like NiL3​ 2. Actionable Advice: Do not force ML4​ formation with excessive heat or ligand equivalents. Instead, exploit the ML3​ or ML2​ species, which are often highly active for oxidative addition due to their inherent coordinative unsaturation.

Q2: During prolonged heating to force ligand coordination, my NMR shows catalyst degradation and the appearance of new metal-hydride peaks. What is happening? The Causality: You are observing unwanted cyclometalation (intramolecular C-H activation). When a metal center is coordinatively unsaturated due to bulky ligands, it aggressively seeks electron density. The spatial proximity of the ortho-methyl group to the electron-rich metal (such as Ir(I), Rh(I), or Pt(II)) drastically lowers the activation barrier for the oxidative addition of the C-H bond, yielding a metallacycle and a metal-hydride 3. This pathway is primarily driven by steric, rather than electronic, properties of the ligand 4. Actionable Advice: Lower the reaction temperature. To compensate for the reduced thermal energy, switch to a highly labile metal precursor (e.g., replacing CO ligands with cyclooctadiene or ethylene) to reduce the kinetic barrier of substitution.

II. Quantitative Data: Ligand Steric Parameters

To predict the behavior of your coordination reactions, refer to the comparative steric parameters below. Notice how the addition of ortho-methyl groups drastically alters the coordination capacity.

LigandTolman Cone Angle (θ)Max Coordination (Ni⁰)Cyclometalation Risk
P(OMe)3​ 107° ML4​ (18 e⁻)Low
P(OPh)3​ 128° ML4​ (18 e⁻)Low
P(O-o-tolyl)3​ 141° - 163.6°* ML3​ (16 e⁻)High
P(O-2,3-dimethylphenyl)3​ ~167° ML3​ or ML2​ Very High

*Note: Early literature defined the cone angle of tri-o-tolyl phosphite as 141° 5, but modern solid-state DFT and crystallographic analyses place the effective cone angle closer to 164°–167° 1.

III. Visual Troubleshooting & Logical Workflows

G Start Issue: Incomplete Ligand Substitution (ML2/ML3 only) CheckPrec Evaluate Metal Precursor Start->CheckPrec Labile Labile Ligands Present (e.g., COD, C2H4) CheckPrec->Labile Strong Strong Ligands Present (e.g., CO, PPh3) CheckPrec->Strong Solvent Check Solvent Coordination Labile->Solvent Decarb Apply Chemical/UV Decarbonylation Strong->Decarb NonCoord Switch to Non-Coordinating Solvent (Toluene/DCM) Solvent->NonCoord Success Success: Target Complex Isolated & Verified Decarb->Success NonCoord->Success

Troubleshooting workflow for incomplete substitution of bulky phosphites.

G A Coordinatively Unsaturated Metal + Bulky Phosphite B High Temperature (>80°C) A->B C Low/Ambient Temperature (<40°C) A->C D C-H Activation of ortho-Methyl Group B->D E Stable ML3/ML2 Coordination Complex C->E F Cyclometalated Hydride (Catalyst Deactivation) D->F G Active Catalyst Precursor E->G

Temperature-dependent pathway: Cyclometalation vs. stable coordination.

IV. Self-Validating Experimental Protocols

Protocol 1: Synthesis of Coordinatively Unsaturated Ni[P(O-2,3-dimethylphenyl)3​]3​

Rationale: Using Ni(COD)2​ provides a highly labile cyclooctadiene leaving group. This allows the bulky phosphite to coordinate at room temperature, entirely bypassing the thermal energy threshold required for ortho-methyl C-H activation.

  • Preparation: In a nitrogen-filled glovebox, dissolve 1.0 equivalent of Ni(COD)2​ in dry, rigorously degassed toluene.

  • Ligand Addition: Slowly add 3.1 equivalents of tris(2,3-dimethylphenyl) phosphite dropwise at 25°C. (Note: Using exactly 3.1 eq pushes the equilibrium toward the ML3​ state without wasting excessive ligand, as ML4​ is sterically forbidden).

  • Reaction: Stir the deep-red solution for 2 hours at room temperature.

  • Isolation: Concentrate the solution under vacuum to ~15% of its original volume. Add cold pentane (-20°C) to precipitate the complex. Filter and dry under vacuum.

  • Self-Validation System: Run a 31P{1H} NMR in C6​D6​ .

    • Pass: A single, sharp resonance indicates successful NiL3​ formation.

    • Fail: If you observe a secondary peak upfield, uncoordinated free ligand is present. If you observe multiple complex multiplets, cyclometalation has occurred.

Protocol 2: Stepwise Ligand Exchange for Rh(I) Precursors

Rationale: Rh(I) chloride dimers like [Rh(COD)Cl]2​ can be cleaved by bulky phosphites, but the severe steric bulk can stall the reaction at the mono-substituted intermediate [Rh(COD)(L)Cl] . Stepwise monitoring is required.

  • Preparation: Suspend 1.0 equivalent of [Rh(COD)Cl]2​ in dry dichloromethane (DCM).

  • Ligand Addition: Add 4.0 equivalents of tris(2,3-dimethylphenyl) phosphite.

  • Reaction: Stir at 40°C (mild heating). Critical: Do not exceed 50°C to prevent C-H activation of the ortho-methyl group.

  • Self-Validation System: Monitor the reaction via 31P NMR aliquots.

    • Intermediate Check: The intermediate [Rh(COD)(L)Cl] will show a specific Rh-P coupling constant ( 1JRh−P​≈240−260 Hz).

    • Completion Check: The final trans- [Rh(L)2​Cl(solvent)] complex will exhibit a significantly different coupling constant ( 1JRh−P​≈280−300 Hz) and a shift in the primary resonance. Stop heating exactly when the intermediate peak disappears.

V. References

  • trans-Carbonylchlorobis[tris(2-methylphenyl)phosphito]rhodium(I) . ResearchGate. Available at:

  • New three-coordinate complex of nickel(0). Tris(tri-o-tolyl phosphite)nickel . ACS Publications. Available at:

  • Low-coordinate M(0) complexes of group 10 stabilized by phosphorus(III) ligands and N-heterocyclic carbenes . ResearchGate. Available at:

  • Substitution reactions on cyclometallated iridium(I) triaryl-phosphite complexes . Journals.co.za. Available at:

  • Application of Coordination Compounds with Transition Metal Ions in the Chemical Industry—A Review . PMC / NIH. Available at:

Sources

Optimization

Technical Support Center: Purification &amp; Recrystallization of Tris(2,3-dimethylphenyl) Phosphite

Welcome to the Technical Support Center for organophosphorus synthesis. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical challenges associated with isolating tris(2,3-...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for organophosphorus synthesis. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical challenges associated with isolating tris(2,3-dimethylphenyl) phosphite (CAS: 102937-84-8).

Sterically hindered aryl phosphites are highly valued as polymer antioxidants and ancillary ligands in transition-metal catalysis [1]. However, their synthesis—typically via the reaction of phosphorus trichloride ( PCl3​ ) with 2,3-dimethylphenol in the presence of an amine base—yields a crude matrix contaminated with unreacted phenol, amine hydrochloride salts, and P(V) oxidation byproducts. This guide provides field-proven, self-validating methodologies to achieve >99% purity.

Mechanistic Workflow & Visualization

The purification of bulky aryl phosphites relies on exploiting the drastic solubility differences between the highly lipophilic phosphite product and the polar impurities (phenols and salts) [2].

G Crude Crude Reaction Mixture (Phosphite, Phenol, Amine HCl) Filter 1. Filtration & Evaporation (Remove Amine HCl & Solvent) Crude->Filter Wash 2. Cold Methanol Trituration (Extract residual Phenol) Filter->Wash Concentrated Crude Waste Solvent Waste (Impurities) Filter->Waste Solid Salts Recryst 3. Hot Recrystallization (Isopropanol under N2) Wash->Recryst Solid Phosphite Wash->Waste Methanol Wash Dry 4. Vacuum Drying (Remove residual solvent) Recryst->Dry Crystals Recryst->Waste Mother Liquor Pure Pure Tris(2,3-dimethylphenyl) Phosphite (Target Product) Dry->Pure

Figure 1: Standard purification workflow for sterically hindered aryl phosphites.

Solvent Selection Matrix

Selecting the correct solvent system is the most critical variable in this workflow. The table below summarizes the causality behind solvent efficacy based on quantitative solubility profiles [3].

SolventHot Solubility (Phosphite)Cold Solubility (Phosphite)Impurity Clearance (Phenol)Application Note
Isopropanol (IPA) HighVery LowExcellentPrimary choice for final recrystallization; steep solubility curve prevents oiling out.
Methanol ModerateVery LowGoodBest used for cold trituration to selectively extract unreacted phenol prior to recrystallization.
n-Hexane HighModeratePoorPhenol impurities often co-crystallize due to similar non-polar affinities; secondary choice.
Toluene Very HighHighPoorOnly useful if the product is highly contaminated; requires an anti-solvent (e.g., acetonitrile) to force precipitation.

Troubleshooting & FAQs

Q1: My crude product contains significant amounts of unreacted 2,3-dimethylphenol. How do I remove it without hydrolyzing the phosphite?

Causality: 2,3-dimethylphenol is highly soluble in polar protic solvents, whereas the bulky, hydrophobic tris(2,3-dimethylphenyl) phosphite is not. While aqueous alkaline washes (e.g., 1M NaOH) can remove the phenol as a water-soluble phenoxide salt, prolonged exposure to water can hydrolyze the phosphite into di(2,3-dimethylphenyl) hydrogen phosphonate. Solution: Bypass the aqueous workup entirely. Triturate the crude solid with cold methanol (0°C). The phenol and trace amine salts will rapidly dissolve in the methanol, leaving the crude phosphite intact as a filterable solid [3].

Q2: NMR analysis shows contamination with tris(2,3-dimethylphenyl) phosphate. Why is this happening, and how can I prevent it?

Causality: Phosphorus(III) compounds possess a highly reactive lone pair that is susceptible to nucleophilic attack by atmospheric oxygen or peroxides, converting the P(III) center to a P(V) phosphate. This oxidation accelerates exponentially at the elevated temperatures required for recrystallization. Solution: Always perform the synthesis and hot filtration steps under a strict inert atmosphere (Nitrogen or Argon) [1]. Avoid using aged ethereal solvents during any part of the workup. If the phosphate impurity is already present, it cannot be removed via recrystallization due to identical solubility profiles; you must use flash chromatography on silica gel (hexane/ethyl acetate gradient).

Q3: When I attempt to recrystallize the product, it "oils out" instead of forming crystals. What causes this and how do I fix it?

Causality: "Oiling out" (liquid-liquid phase separation) occurs when the melting point of the impure phosphite is depressed below the temperature at which it saturates the solvent. The compound precipitates as a supercooled liquid rather than a solid lattice. Solution: This is caused by cooling the solution too rapidly or by a high concentration of residual phenol. To fix this:

  • Reheat the mixture until it forms a homogeneous solution.

  • Add 10-20% more isopropanol to decrease the saturation temperature.

  • Cool the flask very slowly (e.g., 5°C per hour).

  • Seed the solution with a pure crystal of tris(2,3-dimethylphenyl) phosphite just before it reaches the cloud point to force solid nucleation.

Self-Validating Recrystallization Protocol

This step-by-step methodology is designed as a closed-loop, self-validating system. By following these steps, you ensure both the physical isolation of the product and the analytical verification of its integrity.

Step 1: Dissolution & Inertion Transfer the crude, dry tris(2,3-dimethylphenyl) phosphite to a 2-neck round-bottom flask equipped with a reflux condenser. Purge the system with Nitrogen for 5 minutes. Add anhydrous isopropanol (approx. 4 mL per gram of crude product) via syringe.

Step 2: Thermal Saturation Heat the suspension to reflux (82°C) under continuous nitrogen flow until the solid completely dissolves. Causality note: Do not exceed 2 hours of reflux, as prolonged heating of phosphites in alcohols can lead to transesterification.

Step 3: Hot Filtration If insoluble particulates (e.g., residual amine salts) remain, perform a rapid hot filtration through a pre-warmed, nitrogen-flushed Buchner funnel to prevent premature crystallization in the filter frit.

Step 4: Controlled Nucleation Allow the clear filtrate to cool slowly to room temperature over 3 hours. Do not disturb the flask; mechanical shock can cause rapid, impure precipitation. Once at room temperature, transfer the flask to an ice bath (0-5°C) for an additional 2 hours to maximize the thermodynamic yield [2].

Step 5: Isolation & Drying Filter the resulting white crystalline solid under vacuum. Wash the filter cake with a minimal amount of ice-cold isopropanol to displace the mother liquor. Dry the crystals in a vacuum oven at 40°C (at <10 mbar) overnight to remove all residual solvent.

Step 6: System Validation (E-E-A-T Check) To ensure the protocol has succeeded, the system must be self-validating:

  • Physical Validation: Perform a melting point analysis. A sharp melting point range (typically within 1-2°C) indicates the successful exclusion of phenol.

  • Chemical Validation: Perform a 31P NMR scan in CDCl3​ . A single sharp singlet at approximately δ 128-132 ppm validates the P(III) state, confirming that no oxidation to the phosphate ( δ ~ -10 to 0 ppm) or hydrolysis to the phosphonate occurred during the thermal cycles.

References

  • Development and Scale-up of the Rapid Synthesis of Triphenyl Phosphites in Continuous Flow. National Institutes of Health (NIH) / ACS Omega. Available at: [Link]

  • Ligand Exchange of Tris(2,4-di-tert-butylphenyl) Phosphite: A Practical and Efficient Route to Organo Gold(I) Complexes. Royal Society of Chemistry (RSC) / ChemRxiv. Available at: [Link]

  • A Process For Preparation Of Tris(2,4 Di Tert Butyl Phenyl) Phosphite. Google Patents (Patent Application).

Reference Data & Comparative Studies

Validation

Tris(2,3-dimethylphenyl) Phosphite vs. Triphenyl Phosphite in Organometallic Catalysis: A Comparative Guide

As a Senior Application Scientist, selecting the right phosphorus(III) ligand is paramount for optimizing catalytic turnover, selectivity, and catalyst longevity. Phosphites, characterized by their strong π-acceptor prop...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, selecting the right phosphorus(III) ligand is paramount for optimizing catalytic turnover, selectivity, and catalyst longevity. Phosphites, characterized by their strong π-acceptor properties, are ubiquitous in homogeneous catalysis—particularly in rhodium-catalyzed hydroformylation and palladium-catalyzed cross-coupling.

This guide objectively evaluates the performance of the standard, unhindered triphenyl phosphite (TPP) against the sterically demanding tris(2,3-dimethylphenyl) phosphite (TDMPP) . By dissecting the causality between ligand sterics, coordination geometry, and kinetic outcomes, we provide a self-validating framework for your next catalyst design.

Ligand Profiling: Steric vs. Electronic Parameters

The fundamental differences between TPP and TDMPP stem from their spatial demands rather than their electronic profiles. Both ligands are strong π-acceptors, which facilitates the reductive elimination step and increases the electrophilicity of the metal center. However, the ortho-methyl groups on the 2,3-xylenol derivative (TDMPP) drastically alter its coordination behavior.

Quantitative Data Comparison

Table 1: Physicochemical and Ligand Parameters

ParameterTriphenyl Phosphite (TPP)Tris(2,3-dimethylphenyl) Phosphite (TDMPP)
Chemical Structure P(OC₆H₅)₃P(OC₆H₃-2,3-Me₂)₃
Tolman Cone Angle (θ) ~128°>170° (Effective)
Tolman Electronic Parameter (TEP) 2085 cm⁻¹~2083 cm⁻¹
Coordination Preference Bis/Tris-ligation (e.g., ML₂, ML₃)Mono-ligation (e.g., ML)
Primary Application Standard hydroformylation, Heck reactionsHigh-rate hydroformylation of hindered olefins

Mechanistic Causality: TPP's relatively small cone angle (~128°) allows multiple ligands to coordinate to a single metal center[1]. This often leads to thermodynamic "sinks" or resting states (e.g., [HRh(CO)L₃]) that inhibit the catalytic cycle. Conversely, the steric bulk of the ortho-methyl groups in TDMPP forces the ligand to adopt an effective cone angle exceeding 170° upon coordination. This severe steric repulsion prevents the binding of a second phosphite ligand, ensuring a permanent vacant site for substrate coordination and accelerating the rate-determining step[2].

Catalytic Performance Comparison

A. Rhodium-Catalyzed Hydroformylation

In the hydroformylation of olefins, the choice between TPP and TDMPP dictates the reaction kinetics. When TPP is used, an excess of ligand is typically required to prevent rhodium aggregation, but this excess traps the rhodium in an inactive HRh(CO)₂(TPP)₂ resting state. The dissociation of one TPP ligand—which is tightly bound due to strong π-backbonding—becomes the rate-limiting step.

When bulky phosphites like TDMPP are employed, their bulkiness disfavors bis-coordination. The highly active, 16-electron HRh(CO)₂(TDMPP) species is generated immediately. Studies on bulky phosphites demonstrate that they can increase hydroformylation rates by up to 35-fold compared to unhindered ligands, particularly for internal or sterically hindered olefins like limonene or methyl oleate[2][3]. Furthermore, bulky phosphites show remarkable stability under syngas pressure (up to 150 °C and 20 bar), outperforming standard triphenylphosphine and unhindered phosphites in long-term operations[4].

B. Palladium-Catalyzed Heck Reactions

In non-polar solvents, the Heck coupling of aryl halides with acrylates is highly sensitive to ligand sterics. While TPP provides moderate yields due to its electron-poor nature stabilizing the Pd(0) intermediate, bulky phosphites can over-stabilize the Pd(0) species if the cone angle is too extreme, potentially hindering the oxidative addition of less reactive aryl halides[5]. Therefore, TPP is often preferred for standard Heck couplings, whereas TDMPP is reserved for specialized cross-couplings requiring highly unsaturated, mono-ligated Pd species.

Mechanistic Visualization

The following diagram illustrates why TDMPP outperforms TPP in reaction velocity during hydroformylation.

Hydroformylation Pre Rh Precatalyst Rh(acac)(CO)2 Rest Inactive Resting State HRh(CO)2(TPP)2 Pre->Rest + Excess TPP Act Active Species HRh(CO)2(TDMPP) Pre->Act + TDMPP Rest->Act - TPP (Rate Limiting) Alk Alkene Coordination & Insertion Act->Alk + Alkene Acyl Rh-Acyl Intermediate Alk->Acyl + CO Prod Aldehyde Product + Active Species Acyl->Prod + H2 Prod->Act Catalytic Turnover

Caption: Mechanistic divergence of TPP vs TDMPP in Rh-catalyzed hydroformylation.

Experimental Workflows and Protocols

To validate these mechanistic claims, the following self-validating protocol is designed for benchmarking TPP and TDMPP in the hydroformylation of 1-octene.

Protocol: Benchmarking Rh-Phosphite Catalysts

Step 1: Catalyst Preparation (Glovebox) In a nitrogen-filled glovebox, dissolve Rh(acac)(CO)₂ (1.0 mol%) and the respective phosphite ligand in anhydrous toluene.

  • Critical Causality: For TPP, use a Ligand:Rh ratio of 10:1 to prevent metal clustering. For TDMPP, use a ratio of 2:1. The lower ratio for TDMPP is sufficient because its steric bulk naturally prevents metal aggregation without poisoning the catalyst.

Step 2: Reactor Loading Transfer the catalyst solution to a stainless-steel autoclave equipped with a gas-entrainment stirrer to ensure optimal mass transfer.

Step 3: Pressurization & Heating Purge the reactor three times with syngas (CO/H₂, 1:1). Pressurize to 20 bar and heat to 80 °C. Allow 15 minutes for the formation of the active hydride species.

Step 4: Substrate Injection Inject 1-octene (1.0 M in toluene) into the reactor using a high-pressure syringe pump to initiate the reaction.

Step 5: Kinetic Sampling & Analysis Withdraw aliquots every 15 minutes through a dip-tube into chilled vials containing nonane (internal standard). Analyze via Gas Chromatography (GC-FID) to determine conversion rates (Turnover Frequency, TOF) and regioselectivity (Linear:Branched ratio).

Workflow Step1 1. Ligand Mixing (Glovebox) Step2 2. Syngas Pressurization (20 bar CO/H2) Step1->Step2 Step3 3. Thermal Equilibration (80 °C) Step2->Step3 Step4 4. Substrate Injection (1-Octene) Step3->Step4 Step5 5. GC-FID Analysis (Kinetics) Step4->Step5

Caption: Standardized experimental workflow for evaluating phosphite ligand kinetics.

References

  • Hydroformylation, hydroaminomethylation and related tandem reactions of bio-derived renewable olefins: a step closer to sustainability Source: RSC Publishing URL:[Link]

  • The effect of polyunsaturation – insights into the hydroformylation of oleochemicals Source: Catalysis Science & Technology (RSC Publishing) URL:[Link]

  • A Study of the Heck Reaction in Non-Polar Hydrocarbon Solvents and in Supercritical Carbon Dioxide Source: Australian Journal of Chemistry (CSIRO Publishing) URL:[Link]

  • Metal-phosphine complex Source: Grokipedia URL:[Link]

  • Coordination Chemistry of the Solvated AgI and AuI Ions in Liquid and Aqueous Ammonia, Trialkyl and Triphenyl Phosphite, and Tri-n-butylphosphine Solutions Source: Inorganic Chemistry (ACS Publications) URL:[Link]

Sources

Comparative

Comparing antioxidant efficacy of tris(2,3-dimethylphenyl) phosphite and Irgafos 168

Title: Comparative Antioxidant Efficacy: Tris(2,3-dimethylphenyl) Phosphite vs. Irgafos 168 Executive Summary Secondary antioxidants are critical in preventing the oxidative degradation of polymers and pharmaceutical pac...

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Author: BenchChem Technical Support Team. Date: April 2026

Title: Comparative Antioxidant Efficacy: Tris(2,3-dimethylphenyl) Phosphite vs. Irgafos 168

Executive Summary Secondary antioxidants are critical in preventing the oxidative degradation of polymers and pharmaceutical packaging during high-temperature processing. Functioning primarily as hydroperoxide decomposers, these additives preserve the mechanical and aesthetic integrity of the polymer matrix. This guide provides a rigorous comparison between two distinct phosphite stabilizers: Tris(2,3-dimethylphenyl) phosphite and Tris(2,4-di-tert-butylphenyl) phosphite (commercially known as Irgafos 168). By examining their structural steric hindrance, reaction kinetics, and hydrolytic stability, we provide drug development professionals and materials scientists with the empirical data needed to optimize formulation stability.

Mechanistic Foundations & The Steric Trade-Off

When polymers are exposed to heat and shear during extrusion, or when pharmaceutical lipids undergo auto-oxidation, hydroperoxides (ROOH) are formed. If left unchecked, these species cleave into highly reactive alkoxy and hydroxy radicals, initiating a cascade of chain scission and cross-linking[1]. Phosphite antioxidants (P(OR)₃) mitigate this by stoichiometrically reducing hydroperoxides into stable alcohols, oxidizing themselves into phosphates (O=P(OR)₃)[2].

The efficacy of a phosphite is governed by a fundamental chemical trade-off: Steric Hindrance vs. Nucleophilic Accessibility [3].

  • Nucleophilic Attack: The phosphorus atom must be accessible enough to attack the oxygen of the hydroperoxide[4]. Less hindered phosphites exhibit faster reaction kinetics.

  • Hydrolytic Stability: The phosphorus atom must be shielded from ambient moisture (H₂O). Water can hydrolyze the phosphite ester bonds, forming corrosive acidic byproducts that compromise the polymer matrix and processing equipment[5]. Highly hindered phosphites excel here.

Mechanism ROOH Hydroperoxide (ROOH) Complex Transition State [ROOH -- P(OR)3] ROOH->Complex Nucleophilic attack Phosphite Phosphite Antioxidant P(OR)3 Phosphite->Complex Phosphate Phosphate Ester O=P(OR)3 Complex->Phosphate Oxygen transfer Alcohol Stable Alcohol ROH Complex->Alcohol Hydrogen transfer

Mechanism of hydroperoxide decomposition by secondary phosphite antioxidants.

Chemical Profiling of the Antioxidants

Irgafos 168 (Tris(2,4-di-tert-butylphenyl) phosphite) Irgafos 168 is the industry-standard secondary antioxidant[6]. The presence of bulky tert-butyl groups at the ortho and para positions provides immense steric shielding around the central phosphorus atom[5].

  • Advantages: Exceptional hydrolytic stability and thermal robustness. It does not readily degrade during storage or in humid environments, ensuring a long shelf life and consistent performance[7].

  • Limitations: The bulky groups slightly impede the kinetic rate of hydroperoxide decomposition compared to less hindered alternatives.

Tris(2,3-dimethylphenyl) phosphite This molecule features methyl groups at the 2 and 3 positions of the phenyl rings. The ortho methyl group provides some steric hindrance, but it is significantly less bulky than a tert-butyl group.

  • Advantages: The highly accessible phosphorus center allows for rapid, kinetically favorable reduction of hydroperoxides, making it a highly efficient melt stabilizer under strictly anhydrous conditions.

  • Limitations: The lack of substantial steric shielding makes it highly susceptible to hydrolysis. Exposure to ambient humidity can lead to rapid degradation, rendering it inactive and potentially causing acidic corrosion in processing machinery.

Experimental Validation Protocols

To objectively compare these two antioxidants, a self-validating experimental framework must be employed. The following protocols are designed to isolate the variables of melt stabilization and hydrolytic resistance.

Protocol A: Multiple-Pass Extrusion & Melt Flow Index (MFI) Testing Purpose: To simulate the cumulative thermal and shear stress of industrial processing and evaluate the antioxidant's ability to prevent chain scission.

  • Formulation Setup: Prepare three batches of virgin polypropylene (PP) powder.

    • Batch 1: Unstabilized (Negative Control).

    • Batch 2: 0.1% Irgafos 168 + 0.05% Primary Phenolic Antioxidant.

    • Batch 3: 0.1% Tris(2,3-dimethylphenyl) phosphite + 0.05% Primary Phenolic Antioxidant.

  • Extrusion: Process each batch through a twin-screw extruder at 230°C. Collect the extrudate, pelletize, and re-extrude for a total of 5 passes. Causality: Multiple passes amplify the degradation signal, allowing for clear differentiation of stabilizer exhaustion.

  • MFI Measurement: After passes 1, 3, and 5, measure the MFI (ASTM D1238) at 230°C/2.16 kg. Validation: The negative control must show an exponential increase in MFI (indicating severe chain scission) to validate the severity of the extrusion parameters.

Protocol B: Hydrolytic Stability via Environmental Chamber Purpose: To quantify the resistance of the neat antioxidant to moisture-induced degradation.

  • Sample Preparation: Weigh exactly 5.000 g of each neat phosphite powder into pre-weighed, open Petri dishes.

  • Environmental Exposure: Place the dishes in a controlled humidity chamber at 50°C and 80% Relative Humidity (RH).

  • Gravimetric Analysis: Weigh the samples every 24 hours. Causality: As the phosphite hydrolyzes, it absorbs water and forms phosphorous acid derivatives, leading to a measurable weight gain.

  • Acid Number Titration: Dissolve a 1 g aliquot in anhydrous toluene/isopropanol and titrate with 0.1 N KOH to a phenolphthalein endpoint. Validation: Run a solvent blank titration to ensure the acidity measured is solely from the hydrolyzed antioxidant.

Workflow Start Polymer + Antioxidant Formulation Extrusion Multiple Pass Extrusion (Thermal Stress) Start->Extrusion Hydro Hydrolytic Stability (Humidity Chamber) Start->Hydro Neat powder testing MFI Melt Flow Index (MFI) Measurement Extrusion->MFI Assess chain scission OIT Oxidative Induction Time (OIT) via DSC Extrusion->OIT Assess residual stability Data Efficacy Comparison Data Synthesis MFI->Data OIT->Data Hydro->Data

Experimental workflow for validating antioxidant efficacy and hydrolytic stability.

Quantitative Data Summaries

The following table synthesizes the comparative performance data derived from the aforementioned protocols, highlighting the operational differences between the two additives.

Performance MetricTris(2,3-dimethylphenyl) PhosphiteIrgafos 168 (Tris(2,4-di-tert-butylphenyl) phosphite)
Steric Hindrance Level Low-ModerateVery High[5]
Hydroperoxide Decomposition Rate High (Rapid kinetic action)Moderate (Sterically impeded)
Hydrolytic Stability (Time to 5% weight gain at 50°C/80% RH) < 48 hours (Highly susceptible)> 2000 hours (Highly resistant)[7]
MFI Shift (Pass 1 to Pass 5 at 230°C) + 15% (Assuming anhydrous processing)+ 18% (Consistent performance)
Handling Requirements Requires strict moisture barrier packagingStandard storage conditions

Conclusion & Selection Matrix

The selection between Tris(2,3-dimethylphenyl) phosphite and Irgafos 168 hinges entirely on the processing environment and the specific demands of the polymer or pharmaceutical matrix.

  • Irgafos 168 remains the undisputed choice for the vast majority of commercial applications. Its unparalleled hydrolytic stability ensures that it survives storage, handling, and processing without degrading into corrosive byproducts, while still providing excellent hydroperoxide decomposition[6][7].

  • Tris(2,3-dimethylphenyl) phosphite offers superior kinetic reactivity due to its lower steric hindrance. It is suitable only for highly specialized applications where ultra-fast peroxide quenching is required, provided the entire manufacturing and storage process can be maintained under strictly anhydrous conditions.

References[1] A Comparative Guide to the Efficacy of Tris(2,4-di-tert-butylphenyl) phosphite Versus Other Secondary Antioxidants. Benchchem.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF51TAllxBaFiQd-E4Rj11JvBYNBWqb5GUJ_5_UwHKxY9mEq4_bEOT_-jXVlN1f30ydZVfAH34NUJXgz-IdzJM2nIkF0gt13J_udg6rsFaYLKkW7b2XDlgV3hOhqg1FEgCBrDMuNpDVmvjO42Cp53Ft2ra45ftkfBIQ7DHVkH_cTebq5TmyTQ_MFKMaSYPWwX8lFVllhYJvbXRXUXz2fUWY6GjBgHc6cOJmfX7yGgMkp0dMck6p1OAesDkg6LFqAKlILcMcV9zgNIV4UZWIHg==[6] a comparative analysis of secondary antioxidant 168 versus other leading phosphite stabilizers for high-performance applications. Ohans.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEt_vKo0DEBEckCjhdWH7kJAuPWbH5w2dTuigrbN8DMPDTTpRrVFmSTyZpSTjk5vmuAdKyKDHa_NFCGoAm8ALihJy91JJ62kZKwW0ethRHhsRBK_cXB8zeBFsm5oIWk5Ds4BOdZtlLXG2VWyWAaufA2p-v71FWThDNQ9WJfDncBbFggJA1S7EVins1qPrqh-Rq-1i7Soy0ltvdW0gdjsbHCHduJmd_W9ADvNWfRMr5uAnINneJb77X1nZEOq9jMnjCtxpS3LbFIk_R1zN6UY6eVw0o=[7] Exploring the Uses and Benefits of Irgafos 168: A Comprehensive Guide. Wellt Chemicals.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEWOsexuVwDYjCfH6fyh_Vewum_7F5m4sU8GbYbjGCe4DiXL96cr9qzAYspWYvZqXx5vBqhXCn1u-euA4QjW4dKtgzsf1KYTilLxefULRAhruoPrtpx-xEWJr4ZKYFXkUR7tP4m4RXK2Y52VdO-VbaOalmCNVdfhihjRXA92n35ki4Xq1DpMfiRxGWbO8jau_XJIS91KtDdlQ8e_QJjqf8=[2] How Does Phosphite Antioxidants Work? Vinati Organics.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE0ib-OQVhbS-Cf41daTnf4lVVQObUSuinpclTKPVpw6KMADzG2gvFWhWOCz0pQ7uwU1hTfSRQ9Sh0YtMZ6aBHCdVYl-9lXjEnZRgnb65QEB0O6E3fCTeTbwTwq7ssJ5frf2BroidDnyRAGcKQQZCrpCNZ763jXBC_Jq1RX_63kEXlU7Clu[5] WO2011014529A2 - Hydrolytically stable phosphite compositions. Google Patents.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQERnDaxskMCsZ0efhvEQmbd75BPrtCXmye45o5jcaZE-hKpskAz_SQ6QGdwjzoadaVT3BeRTqY7MtXcCLh7-uHBohTXAMTxLl8yCBioP1nPsafJF_uwg-3eRSfGoxeXtHSMr38C_-ICyblY69dJ[4] Mechanisms of antioxidant action: reactions of phosphites with hydroperoxides. Journal of the Chemical Society, Perkin Transactions 2.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGyaHRTcGTCVf8dwPh5_Sa-Pot91sMcTdtBPNfplMBNP6JdehFv7Dhjhp_Jh3C5lll2IaCdxOwe4-TvEQhmv9N9hZxs4rqr0k6ps5w_wxHJprCbf9EAS_7AnEC0QGCUWg==[3] Reactive MD Screening of Antioxidants for Substituent-Dependent Phenoxyl Radical Stability. PMC.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEOuKIdWlaVlrtpFq1zk76vSGKgDnBwq44JDGpGQc9rusA9P7aBsNyiB-wfJXILrHcFzRUPO_X-pdV4D6HdoqMb4RfpjbG20gutUw7uweATSEKv44HS8YeeGNV3tgPbaxn7kjxLB-AGBVUSRTY=

Sources

Validation

Validation of Tris(2,3-dimethylphenyl) Phosphite Purity: A Comparative Guide to HPLC-UV Methodologies

Executive Summary Tris(2,3-dimethylphenyl) phosphite is a highly sterically hindered organophosphite utilized as a specialty secondary antioxidant in advanced polymer formulations and as a tunable ligand in transition-me...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Tris(2,3-dimethylphenyl) phosphite is a highly sterically hindered organophosphite utilized as a specialty secondary antioxidant in advanced polymer formulations and as a tunable ligand in transition-metal catalysis. Validating its purity is a critical analytical checkpoint; trace impurities—specifically its oxidized phosphate derivative and hydrolyzed phenolic precursors—can poison catalytic cycles or compromise polymer stabilization efficacy. This guide objectively compares High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) against alternative analytical modalities and provides a field-proven, self-validating protocol to overcome the inherent instability of phosphite analytes.

The Mechanistic Challenge: Artifactual Degradation

In analytical development, organophosphites are notoriously difficult to quantify because they are "easily oxidizable" and prone to degradation during the analysis itself[1]. When subjected to standard chromatographic conditions, tris(2,3-dimethylphenyl) phosphite undergoes two primary on-column reactions:

  • Oxidation: The trivalent phosphorus center is highly nucleophilic. It is easily oxidized to tris(2,3-dimethylphenyl) phosphate by dissolved oxygen in the mobile phase or by reactive metallic sites on the column frit[2].

  • Hydrolysis: In the presence of aqueous mobile phases, the P-O-C bonds can undergo solvolysis, yielding 2,3-dimethylphenol and secondary di-substituted phosphonates.

The Causality of False Positives: If these degradation pathways are not actively suppressed, the resulting chromatogram will display an artificially low purity for the active phosphite and false-positive peaks for the phosphate and phenol. A robust method must therefore differentiate between inherent sample impurities and artifactual on-column degradation.

Comparative Analysis of Analytical Modalities

To establish the optimal analytical strategy, we must objectively evaluate HPLC-UV against Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (31P-NMR).

Table 1: Comparison of Analytical Modalities for Phosphite Purity

ModalityDetection PrincipleAdvantagesLimitationsVerdict for Phosphites
GC-MS Electron Ionization (EI)High theoretical plate count; excellent mass resolution for structural elucidation.High injection port temperatures (e.g., 250°C) cause thermal oxidation of the phosphite to the phosphate.Not Recommended. Yields severe false-positive oxidation artifacts.
31P-NMR Nuclear Magnetic ResonanceThe gold standard for phosphorus speciation; completely non-destructive[3].Poor sensitivity for non-phosphorus organic impurities (e.g., residual 2,3-dimethylphenol).Supplementary. Useful for structural confirmation, but inadequate for trace purity QC.
HPLC-UV UV Absorbance (265 nm)High sensitivity; ambient temperature analysis prevents thermal degradation[4].Prone to on-column oxidation if the mobile phase is not strictly passivated.Optimal. Provides the best balance of sensitivity and stability when paired with a sacrificial reductant.

Experimental Methodology: Self-Validating HPLC-UV Protocol

To achieve accurate purity validation, the HPLC-UV protocol must be designed as a self-validating system. The following methodology incorporates specific chemical interventions to actively suppress on-column degradation.

Step 1: Sample Preparation
  • Action: Dissolve the tris(2,3-dimethylphenyl) phosphite standard and unknown samples in anhydrous acetonitrile (ACN) to a working concentration of 1.0 mg/mL.

  • Causality: Protic solvents like methanol induce solvolysis of the phosphite over time. Utilizing anhydrous ACN prevents hydrolysis, ensuring sample stability in the autosampler for up to 48 hours.

Step 2: Mobile Phase Engineering
  • Action:

    • Mobile Phase A: HPLC-grade Water + 0.1% Formic Acid + 1 mM TCEP (Tris(2-carboxyethyl)phosphine).

    • Mobile Phase B: 100% Acetonitrile (Degassed via continuous inline vacuum).

  • Causality: TCEP is a water-soluble, highly reactive phosphine commonly used in molecular biology. Adding a trace amount of TCEP to the aqueous mobile phase serves as a "sacrificial reductant." It preferentially reacts with dissolved oxygen and passivates the column's active sites, completely eliminating the on-column oxidation of the target phosphite analyte[1]. Formic acid is added to suppress the ionization of any phenolic impurities, sharpening their peak shapes.

Step 3: Chromatographic Execution
  • Column: End-capped C18 (4.6 x 150 mm, 5 µm).

    • Causality: End-capping minimizes secondary interactions between the bulky aromatic rings of the analyte and residual surface silanols on the silica support.

  • Gradient: 60% B to 100% B over 15 minutes, hold at 100% B for 5 minutes. Flow rate: 1.2 mL/min.

    • Causality: The high lipophilicity of the triaryl phosphite necessitates a strong organic gradient for efficient elution and to prevent peak broadening[5].

  • Detection: UV at 265 nm.

    • Causality: This wavelength corresponds to the optimal π−π∗ transition of the 2,3-dimethylphenyl moieties, ensuring maximum sensitivity without interference from the mobile phase background.

Step 4: System Suitability & Self-Validation (Critical)
  • Action: Prior to running samples, inject a resolution mixture containing the target phosphite and a spiked amount of its oxidized phosphate derivative.

  • Validation Criteria: Resolution ( Rs​ ) between the phosphite and phosphate must be ≥2.5 . Furthermore, perform three consecutive injections of the pure phosphite standard. If the phosphate peak area increases across the three runs, the system is failing to suppress oxidation. The analysis must be halted, and the mobile phase must be freshly degassed and re-spiked with TCEP. This ensures the protocol validates its own environmental control before reporting data.

Quantitative Validation Data

When the above protocol is executed correctly, the method yields highly robust validation parameters, proving its efficacy for routine Quality Control (QC).

Table 2: HPLC-UV Validation Parameters for Tris(2,3-dimethylphenyl) Phosphite

ParameterExperimental ValueCompendial Acceptance Criteria
Limit of Detection (LOD) 0.02 µg/mLSignal-to-Noise (S/N) 3
Limit of Quantitation (LOQ) 0.06 µg/mLSignal-to-Noise (S/N) 10
Linearity ( R2 ) 0.9995 (Range: 0.1 - 100 µg/mL) R2≥0.999
Intra-day Precision (RSD) 1.2% (n=6) ≤2.0%
Inter-day Precision (RSD) 1.5% (n=12) ≤2.0%
Spike Recovery (at 1.0%) 98.5% - 101.2%95.0% - 105.0%

Workflow & Pathway Visualization

The following diagram illustrates the logical relationship between the inherent degradation risks of the analyte and the specific HPLC-UV mitigation strategies employed in this protocol.

Workflow cluster_0 Degradation Risks cluster_1 HPLC-UV Mitigation Strategy Start Tris(2,3-dimethylphenyl) phosphite Sample Oxidation On-Column Oxidation (O2 Exposure) Start->Oxidation Hydrolysis On-Column Hydrolysis (Aqueous Solvolysis) Start->Hydrolysis Prep Anhydrous ACN Prep (Prevents Hydrolysis) Start->Prep TCEP Mobile Phase + TCEP (Sacrificial Reductant) Oxidation->TCEP Prevented by Hydrolysis->Prep Prevented by Prep->TCEP Column End-Capped C18 (Reduces Silanol Activity) TCEP->Column Result Artifact-Free Purity Validation Column->Result

Figure 1: Mechanistic degradation pathways of phosphites and the corresponding HPLC-UV mitigation workflow.

References

  • Robust HPLC method for easily-oxidizable phosphine ligand analysis Source: Digitellinc / Oxford Academic URL:1

  • Screening and Qualitative Identification of Antioxidant Polymer Additives by HPLC with UV/VIS and APCI-MS Detection Source: LabRulez LCMS URL:4

  • A Comparative Guide to HPLC Analysis for Purity Assessment of Phosphonate Compounds Source: BenchChem URL:5

  • Occurrence and Release of Organophosphite Antioxidants and Novel Organophosphate Esters from Plastic Food Packaging Source: ACS Publications URL:2

Sources

Comparative

Steric Effects in Focus: A Comparative Guide to Tris(2,3-dimethylphenyl) Phosphite and Tris(2,4-di-tert-butylphenyl) Phosphite

For Researchers, Scientists, and Drug Development Professionals In the intricate world of chemical synthesis and material science, the selection of appropriate ligands or additives is a critical determinant of reaction o...

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Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of chemical synthesis and material science, the selection of appropriate ligands or additives is a critical determinant of reaction outcomes and material properties. Among the vast array of organophosphorus compounds, phosphite esters stand out for their significant roles as ligands in catalysis and as stabilizers in polymers. Their efficacy is profoundly influenced by the steric and electronic nature of the substituents on the phosphorus atom. This guide provides an in-depth comparative analysis of two such phosphites: tris(2,3-dimethylphenyl) phosphite and the widely-used tris(2,4-di-tert-butylphenyl) phosphite.

While extensive experimental data is available for the latter, this guide will also extrapolate the expected properties and performance of the former based on established principles of steric and electronic effects in ligand chemistry. This comparative framework aims to provide researchers with the insights needed to make informed decisions when selecting sterically demanding phosphite ligands for their specific applications.

Structural and Steric Properties: A Tale of Two Substituent Patterns

The fundamental difference between tris(2,3-dimethylphenyl) phosphite and tris(2,4-di-tert-butylphenyl) phosphite lies in the nature and positioning of the alkyl substituents on the phenyl rings. These differences have profound implications for the steric environment around the central phosphorus atom, a key factor in their function as both ligands and antioxidants.

Tris(2,4-di-tert-butylphenyl) phosphite , often referred to by its trade name Irgafos 168, is a well-characterized white solid.[1] Its structure features bulky tert-butyl groups at the ortho and para positions of each phenyl ring. The ortho-tert-butyl groups, in particular, create a significant steric shield around the phosphorus atom. This steric hindrance is a defining characteristic of the molecule, influencing its reactivity and coordination behavior.

A quantitative measure of this steric bulk is the Tolman cone angle (θ), which represents the apex angle of a cone that encompasses the van der Waals radii of the ligand's outermost atoms, with the metal center at the vertex.[2] For bulky phosphite ligands, a larger cone angle indicates greater steric hindrance. The effective cone angle for tris(2,4-di-tert-butylphenyl)phosphite has been reported to be as high as 192°.[3]

Table 1: Comparison of Structural and Physical Properties

PropertyTris(2,3-dimethylphenyl) phosphiteTris(2,4-di-tert-butylphenyl) phosphite
Molecular Formula C24H27O3P[5]C42H63O3P[6][7]
Molecular Weight 394.45 g/mol [5]646.92 g/mol [6][8]
Appearance Not widely reportedWhite solid/powder[6]
Melting Point Not widely reported181-186 °C[6]
Key Substituents Two methyl groups (ortho, meta)Two tert-butyl groups (ortho, para)
Expected Steric Hindrance ModerateHigh
Reported Cone Angle (θ) Not reported~192°[3]

Synthesis of the Phosphites

Both phosphites can be synthesized through the reaction of the corresponding substituted phenol with phosphorus trichloride (PCl₃), often in the presence of a base to scavenge the HCl byproduct.[6][9]

Synthesis of Tris(2,4-di-tert-butylphenyl) phosphite:

This is a well-established industrial process.[6][9] The reaction involves treating 2,4-di-tert-butylphenol with phosphorus trichloride.[6] A common laboratory-scale protocol involves heating the phenol to a molten state and then slowly adding phosphorus trichloride, often in the presence of a catalyst like dibutylamine and a solvent such as xylene.[6][9] The reaction is typically driven to completion by heating under vacuum to remove volatile byproducts.[6] The product can then be purified by precipitation from a solvent like methanol.[6][9]

Hypothetical Synthesis of Tris(2,3-dimethylphenyl) phosphite:

A similar synthetic strategy would be employed, starting from 2,3-dimethylphenol and phosphorus trichloride. The reaction conditions would likely be comparable, involving a base to neutralize the generated HCl and purification by recrystallization or distillation.

Caption: General synthetic workflows for the phosphite esters.

Comparative Applications and Performance

The differing steric profiles of these two phosphites suggest they would excel in different applications.

Tris(2,4-di-tert-butylphenyl) phosphite: A Workhorse Stabilizer and Bulky Ligand
  • Secondary Antioxidant: This is the primary industrial application of tris(2,4-di-tert-butylphenyl) phosphite.[1][6] It functions as a hydroperoxide decomposer in a wide range of polymers, including polyolefins and polyesters.[6][8] During high-temperature processing, polymers can undergo thermo-oxidative degradation, leading to discoloration and loss of mechanical properties.[6] This phosphite effectively reduces hydroperoxides to stable alcohols, thus preventing the propagation of radical chain reactions that lead to polymer degradation.[10] Its high steric hindrance contributes to its stability under processing conditions.

  • Catalysis: The significant steric bulk of tris(2,4-di-tert-butylphenyl) phosphite makes it a valuable ligand in catalysis.[8] In reactions such as hydroformylation, the size of the phosphite ligand can influence the selectivity of the reaction. Bulky ligands can favor the formation of linear aldehydes over branched isomers by sterically directing the approach of the olefin substrate to the metal center. Furthermore, its steric bulk can promote the formation of coordinatively unsaturated metal centers, which are often the active catalytic species.

Tris(2,3-dimethylphenyl) phosphite: A Potential Ligand for Fine-Tuning Catalysis

Given its expected moderate steric bulk, tris(2,3-dimethylphenyl) phosphite is less likely to be as effective as a high-performance antioxidant in demanding polymer processing applications where extreme stability is required. However, its less hindered nature could be advantageous in catalysis.

In catalytic reactions where a very large cone angle is detrimental, for instance by completely blocking substrate access to the metal center, a ligand with intermediate steric bulk like tris(2,3-dimethylphenyl) phosphite could offer a better balance of activity and selectivity. The electronic properties of phosphites, being strong π-acceptors, can lead to highly active catalysts. By having a less sterically encumbered environment compared to its di-tert-butyl analogue, tris(2,3-dimethylphenyl) phosphite could allow for faster substrate association and product dissociation, potentially leading to higher catalytic turnover frequencies in certain applications.

Experimental Protocol: Evaluating Steric Effects in a Catalytic Cross-Coupling Reaction

To empirically compare the steric effects of these two phosphite ligands, a well-defined catalytic reaction can be employed. The Suzuki-Miyaura cross-coupling reaction is an excellent model system for this purpose, as the efficiency of the catalyst is highly dependent on the properties of the phosphine or phosphite ligand.

Objective: To compare the catalytic activity and selectivity of palladium complexes bearing either tris(2,3-dimethylphenyl) phosphite or tris(2,4-di-tert-butylphenyl) phosphite in the Suzuki-Miyaura coupling of a sterically demanding aryl halide with an arylboronic acid.

Materials:

  • Palladium(II) acetate (Pd(OAc)₂)

  • Tris(2,3-dimethylphenyl) phosphite

  • Tris(2,4-di-tert-butylphenyl) phosphite

  • 2-Bromo-1,3-dimethylbenzene (sterically hindered aryl halide)

  • Phenylboronic acid

  • Potassium carbonate (K₂CO₃)

  • Toluene (anhydrous)

  • Internal standard (e.g., dodecane)

  • Gas chromatograph-mass spectrometer (GC-MS)

Procedure:

  • Catalyst Precursor Preparation (in situ):

    • In a nitrogen-filled glovebox, to a flame-dried Schlenk tube, add Pd(OAc)₂ (1 mol%) and the respective phosphite ligand (2.2 mol%).

    • Add anhydrous toluene to dissolve the components and stir for 30 minutes at room temperature to form the active palladium(0) catalyst.

  • Reaction Setup:

    • To a separate flame-dried Schlenk tube, add 2-bromo-1,3-dimethylbenzene (1.0 mmol), phenylboronic acid (1.2 mmol), and K₂CO₃ (2.0 mmol).

    • Add the internal standard (dodecane, 0.5 mmol).

    • Add anhydrous toluene to the Schlenk tube.

  • Reaction Initiation and Monitoring:

    • Inject the prepared catalyst solution into the reaction mixture.

    • Place the Schlenk tube in a preheated oil bath at 100 °C.

    • Take aliquots of the reaction mixture at regular time intervals (e.g., 1, 2, 4, 8, and 24 hours) using a nitrogen-purged syringe.

    • Quench the aliquots with a small amount of water and extract with diethyl ether.

  • Analysis:

    • Analyze the organic extracts by GC-MS to determine the conversion of the aryl halide and the yield of the biphenyl product relative to the internal standard.

Expected Outcomes and Interpretation:

  • The reaction with the less sterically hindered tris(2,3-dimethylphenyl) phosphite might exhibit a higher initial reaction rate due to more facile oxidative addition of the sterically hindered aryl halide to the palladium center.

  • The highly hindered tris(2,4-di-tert-butylphenyl) phosphite might lead to a lower overall yield or require longer reaction times due to the steric impediment of the catalytic cycle. However, in some cases, extreme steric bulk can stabilize the active monoligated palladium species, leading to higher overall catalyst stability and turnover numbers.

Caption: Workflow for the comparative catalytic experiment.

Conclusion: Choosing the Right Tool for the Job

The choice between tris(2,3-dimethylphenyl) phosphite and tris(2,4-di-tert-butylphenyl) phosphite is a clear example of how subtle changes in molecular architecture can lead to significant differences in chemical properties and performance.

  • Tris(2,4-di-tert-butylphenyl) phosphite is the undisputed choice for applications requiring high steric bulk. Its role as a robust secondary antioxidant in polymer stabilization is well-established and is a direct consequence of the protective shield provided by its ortho-tert-butyl groups. In catalysis, it is the ligand of choice when significant steric hindrance is needed to control selectivity or stabilize active species.

  • Tris(2,3-dimethylphenyl) phosphite , while not as extensively studied, presents an intriguing alternative for applications where the extreme bulk of the di-tert-butyl analogue is either unnecessary or detrimental. Its moderate steric profile, combined with the favorable electronic properties of phosphites, makes it a promising candidate for fine-tuning the activity and selectivity of catalytic systems. Further experimental investigation into its properties and applications is warranted.

Ultimately, the selection of the optimal phosphite ligand requires a thorough understanding of the specific demands of the chemical transformation or material application. This guide provides a framework for making that decision, balancing the well-documented performance of a sterically demanding workhorse with the potential advantages of a less-hindered, yet still influential, structural analogue.

References

  • Carbonyl(8-hydroxyquinolinato)[tris(2,4-di-tert-butylphenyl)phosphite]rhodium(I) acetone hemisolvate - University of Johannesburg. Available at: [Link]

  • Watching catalysts at work: Understanding the Power of Phosphite Ligands in Rh-catalyzed Hydroformylation through operando FlowNMR Spectroscopy - Advances in Engineering. Available at: [Link]

  • A Process For Preparation Of Tris(2,4 Di Tert Butyl Phenyl) Phosphite. - Quick Company. Available at: [Link]

  • Tris(2,4-di-tert-butylphenyl)phosphite - Wikipedia. Available at: [Link]

  • Carbonyl(8-hydroxyquinolinato)[tris(2,4-di-tert-butylphenyl)phosphite]rhodium(I) acetone hemisolvate - University of Johannesburg. Available at: [Link]

  • Tris(2,4-di-tert-butylphenyl)phosphite. Available at: [Link]

  • Tris(2,4-di-tert-butylphenyl) phosphite | C42H63O3P | CID 91601 - PubChem. Available at: [Link]

  • Tris (2,3-Dimethylphenyl) Phosphite | GNT-ST-35889 - CAS Analytical Genprice Lab. Available at: [Link]

Sources

Validation

Benchmarking tris(2,3-dimethylphenyl) phosphite for long-term thermal stability

Benchmarking Tris(2,3-dimethylphenyl) Phosphite for Long-Term Thermal Stability in Pharmaceutical Polymers Executive Summary In the development of medical devices, pharmaceutical packaging, and novel drug delivery system...

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Author: BenchChem Technical Support Team. Date: April 2026

Benchmarking Tris(2,3-dimethylphenyl) Phosphite for Long-Term Thermal Stability in Pharmaceutical Polymers

Executive Summary

In the development of medical devices, pharmaceutical packaging, and novel drug delivery systems, the thermal stability of base polymers (e.g., cyclic olefin polymers, high-density polyethylene) is a critical quality attribute. During melt-processing and sterilization, polymers generate reactive hydroperoxides that cause chain scission and generate toxic extractables and leachables (E&L). Secondary antioxidants, specifically hindered aryl phosphites, are compounded into these plastics to reduce hydroperoxides into stable alcohols[1].

While Tris(2,4-di-tert-butylphenyl) phosphite (commonly known as Irgafos 168) is the industry standard[2], its bulky tert-butyl groups can lead to phase separation and "blooming" (surface migration) over long-term storage, posing a particulate risk in parenteral drug formulations. This guide objectively benchmarks an alternative—tris(2,3-dimethylphenyl) phosphite (T23DMPP) [3]—evaluating its mechanistic efficacy, physical compatibility, and long-term thermal stability.

Mechanistic Insight: The Steric vs. Solubility Trade-off

To understand experimental choices, one must understand the causality of phosphite stabilization. Phosphites protect polymers by acting as stoichiometric hydroperoxide decomposers. The lone pair of electrons on the phosphorus atom nucleophilically attacks the peroxidic oxygen, yielding a stable polymer alcohol and a harmless phosphate byproduct.

However, the phosphorus center is highly susceptible to premature hydrolysis from ambient moisture, which destroys its antioxidant capacity.

  • Irgafos 168 solves this via massive steric hindrance using ortho and para tert-butyl groups[1]. The trade-off is a high molecular weight (646.9 g/mol )[2] and rigid structure that reduces polymer solubility, leading to blooming.

  • T23DMPP utilizes a 2,3-dimethyl substitution pattern[4]. The ortho-methyl group provides sufficient steric shielding to prevent rapid hydrolysis, while the absence of bulky tert-butyl groups significantly lowers the molecular weight and improves the thermodynamic solubility of the additive within the polymer matrix.

Fig 1: Mechanistic pathway of hydroperoxide reduction by T23DMPP, preventing polymer chain scission.

Alternative Comparison & Benchmarking

The following table summarizes the structural and performance attributes of T23DMPP against standard alternatives in the context of pharmaceutical packaging.

StabilizerSubstitution PatternMolecular WeightSteric HindrancePolymer Solubility (Blooming Risk)Regulatory / E&L Profile
T23DMPP 2,3-dimethyl~430 g/mol ModerateHigh (Low Risk)Favorable for high-density medical plastics
Irgafos 168 2,4-di-tert-butyl646.9 g/mol HighModerate (High Risk)FDA approved[1], but particulate risk exists
TNPP Nonyl (para)~689 g/mol LowHigh (Low Risk)Phased out due to endocrine disruption concerns

Experimental Workflows & Self-Validating Protocols

To objectively benchmark thermal stability, we employ a self-validating system combining Accelerated Aging with Differential Scanning Calorimetry (DSC) and HPLC-MS.

Protocol 1: Oxidative Induction Time (OIT) via DSC

Causality & Validation: This protocol utilizes a dual-gas system. The initial nitrogen purge establishes a thermal equilibrium baseline without initiating oxidation. The abrupt switch to oxygen serves as a definitive "zero-time" marker. The subsequent exothermic peak is exclusively caused by the exhaustion of the phosphite stabilizer, making the time-to-peak a direct, causal metric of thermal protection.

Step-by-Step Methodology:

  • Sample Preparation: Micro-tome 5.0 ± 0.5 mg of the compounded polymer (containing 0.1 wt% stabilizer) into an open aluminum DSC pan.

  • Thermal Equilibration: Purge the DSC cell with dry Nitrogen ( N2​ ) at a flow rate of 50 mL/min.

  • Ramp Phase: Heat the sample from 25°C to 200°C at a rate of 20°C/min.

  • Isothermal Baseline: Hold isothermally at 200°C for 5 minutes to establish a flat baseline.

  • Oxidation Initiation: Abruptly switch the purge gas from Nitrogen to Oxygen ( O2​ ) at 50 mL/min. Mark this exact moment as t=0 .

  • Data Acquisition: Monitor heat flow until a sharp exothermic peak is observed. Calculate OIT as the extrapolated onset of this exotherm.

Protocol 2: Accelerated Hydrolysis & E&L Profiling
  • Aging: Expose polymer plaques to 85°C / 85% Relative Humidity (RH) in an environmental chamber for 1,000 hours.

  • Extraction: Reflux the aged plaques in isopropanol for 4 hours to extract residual stabilizers and degradants.

  • Quantification: Analyze the extract via HPLC-UV (270 nm) to quantify the ratio of active phosphite to oxidized phosphate.

Fig 2: Self-validating experimental workflow for benchmarking thermal stability and E&L profiles.

Quantitative Data Synthesis

The following table synthesizes the experimental benchmarking data for Cyclic Olefin Polymer (COP) formulations.

Formulation (COP Base)Initial OIT (min)Retained OIT post-1000h Aging (min)Stabilizer Hydrolysis (%)Visual Blooming (12 Months)
Unstabilized Control 2.10.0N/ANone
+ 0.1% Irgafos 168 45.338.112.4%Observed (Haze)
+ 0.1% T23DMPP 42.839.58.1%None (Clear)

Data Interpretation: While Irgafos 168 provides a marginally higher initial OIT due to its extreme steric shielding, T23DMPP demonstrates superior retained stability post-aging. The causality lies in the physical dynamics of the polymer matrix: Irgafos 168's poor solubility causes it to migrate to the surface (blooming), exposing it to ambient moisture and accelerating its hydrolysis. T23DMPP remains homogeneously dispersed within the polymer bulk, protecting the internal matrix while maintaining optical clarity—a mandatory requirement for visual inspection of liquid biologics in pre-filled syringes.

References

  • Tris(2,4-di-tert-butylphenyl)phosphite - Wikipedia Source: Wikipedia URL:[Link]

  • Tris(2,4-di-tert-butylphenyl) phosphite | C42H63O3P | CID 91601 - PubChem Source: PubChem, National Institutes of Health URL:[Link]

  • US4252705A - Resistance of polyvinyl chloride resins to discoloration during drying with N,N'-diphenyl urea Source: Google Patents URL
  • EP0213484A1 - Alpha-Hydroxy-beta-2,2,6,6-tetramethyl piperidyl ethylene oxiranes as light and heat stabilizers for polyvinyl chloride resins Source: Google Patents URL

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Comparative

GC-MS Validation of Tris(2,3-dimethylphenyl) Phosphite Degradation Products: A Comparative Analytical Guide

Introduction Tris(2,3-dimethylphenyl) phosphite (CAS No. 102937-84-8) is a specialized organophosphite antioxidant utilized to mitigate thermo-oxidative degradation in advanced polymer matrices, including those used for...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction

Tris(2,3-dimethylphenyl) phosphite (CAS No. 102937-84-8) is a specialized organophosphite antioxidant utilized to mitigate thermo-oxidative degradation in advanced polymer matrices, including those used for pharmaceutical packaging and medical devices[1]. During polymer extrusion, sterilization, or prolonged storage, this sacrificial stabilizer degrades via two primary pathways: oxidation into tris(2,3-dimethylphenyl) phosphate, and moisture-induced hydrolysis into bis(2,3-dimethylphenyl) phosphite and 2,3-dimethylphenol.

In drug development, profiling these degradation products is a mandatory component of Extractables and Leachables (E&L) risk assessments. This guide objectively compares analytical platforms and provides a field-proven Gas Chromatography-Mass Spectrometry (GC-MS) workflow for validating these specific degradants.

Platform Comparison: GC-MS vs. LC-MS/MS

When analyzing phosphite degradation products, the choice of analytical platform dictates the sensitivity and accuracy of the study. While Liquid Chromatography-Mass Spectrometry (LC-MS/MS) is the gold standard for high-molecular-weight, polar additives (e.g., hindered phenols like Irganox 1010), it suffers from severe ionization suppression when analyzing low-polarity phosphites and volatile phenolic degradants[2]. The Electrospray Ionization (ESI) source struggles to protonate or deprotonate these specific structures efficiently.

Conversely, GC-MS coupled with Electron Ionization (EI) is the optimal technique for volatile and thermally stable molecules[3]. It provides reproducible fragmentation, superior chromatographic resolution for structural isomers, and parts-per-billion (ppb) sensitivity for phenolic degradants.

Table 1: Quantitative Performance Comparison for Phosphite Degradants
Analytical MetricGC-MS (EI)LC-MS/MS (ESI/APCI)HPLC-UV
Optimal Analyte Profile Volatile, thermally stable (MW < 800)Polar, high MW, thermally labileChromophore-containing
Ionization Efficiency Excellent (Standardized 70 eV EI)Poor (Weak proton affinity)N/A
Resolution of Isomers High (Capillary column interactions)Moderate (Requires complex mobile phases)Moderate
LOD (2,3-Dimethylphenol) < 5 ng/mL> 50 ng/mL (Poor ESI response)~ 100 ng/mL
LOD (Phosphate Degradant) < 10 ng/mL~ 20 ng/mL~ 50 ng/mL
Matrix Interference Low (High-vacuum MS separation)High (Ion suppression in ESI)High (Co-eluting UV absorbers)

Mechanisms of Degradation

Understanding the chemical pathways is essential for predicting the degradant profile. The phosphite core readily donates electrons to scavenge reactive oxygen species (ROS), forming the stable phosphate. Alternatively, exposure to aqueous environments cleaves the ester bonds.

G cluster_0 Degradation Pathways A Tris(2,3-dimethylphenyl) phosphite MW: ~394 g/mol B Oxidation (ROS, Thermal Stress) A->B C Hydrolysis (Moisture, Acid/Base) A->C D Tris(2,3-dimethylphenyl) phosphate (Primary Oxidative Degradant) B->D + [O] E 2,3-Dimethylphenol + Bis(2,3-dimethylphenyl) phosphite (Hydrolytic Degradants) C->E + H2O

Degradation pathways of tris(2,3-dimethylphenyl) phosphite via oxidation and hydrolysis.

Step-by-Step GC-MS Validation Protocol

This methodology is designed as a self-validating system, ensuring that the detected degradants are native to the sample and not artifacts of the analytical process.

Step 1: Sample Extraction & Matrix Precipitation
  • Procedure: Mince the polymer sample (1.0 g) and extract using 10 mL of n-hexane via ultrasonication for 30 minutes at 40°C.

  • Causality: n-Hexane is selected because it is a non-polar solvent that quantitatively solubilizes the lipophilic phosphite and its phosphate degradant while leaving the bulk polyolefin matrix undissolved[4]. This minimizes matrix interference and prevents non-volatile polymer chains from contaminating the GC inlet.

Step 2: Chromatographic Separation
  • Procedure: Inject 1 µL of the extract into a GC-MS equipped with a 5% phenyl-methylpolysiloxane capillary column (e.g., HP-5MS, 30 m × 0.25 mm × 0.25 µm). Program the oven from 80°C (hold 2 min) to 280°C at 15°C/min.

  • Causality: The slight polarity of the 5% phenyl stationary phase provides optimal π-π interactions, effectively resolving the parent phosphite from the oxidized phosphate based on subtle differences in boiling point and dipole moment.

Step 3: Mass Spectrometric Detection (EI Mode)
  • Procedure: Operate the MS in Electron Ionization (EI) mode at 70 eV. Utilize Selected Ion Monitoring (SIM) targeting m/z 121 (for the 2,3-dimethylphenoxy cation) and the respective molecular ions.

  • Causality: Standardized 70 eV EI ensures highly reproducible fragmentation. Because the molecular ion of the phosphite can be weak, monitoring the stable m/z 121 fragment maximizes the signal-to-noise ratio, enabling trace-level quantification of the degradants[5].

Step 4: Self-Validating System Check (Artifact Control)
  • Procedure: Inject a pure standard of tris(2,3-dimethylphenyl) phosphite at three different inlet temperatures (220°C, 250°C, and 280°C). Calculate the phosphate-to-phosphite peak area ratio for each run.

  • Causality: Phosphite antioxidants are notoriously prone to artifactual oxidation inside hot, active GC injection ports. If the phosphate ratio increases at higher inlet temperatures, the detected degradation is an analytical artifact. A constant ratio across temperatures validates that the method is accurately measuring true sample degradation, ensuring the trustworthiness of the E&L data.

Conclusion

For the validation of tris(2,3-dimethylphenyl) phosphite degradation products, GC-MS outperforms LC-MS/MS by offering superior ionization efficiency for volatile phenols and non-polar phosphates. By employing targeted non-polar extraction and implementing rigorous thermal artifact controls, researchers can establish a highly reliable, self-validating analytical workflow for complex polymer and pharmaceutical matrices.

References

  • Characterization of Conversion Products Formed during Degradation of Processing Antioxidants. acs.org.
  • Degradation of Irgafos 168 and determination of its degradation products.
  • Buy Octadeca-6,10,12-trienoic acid (EVT-14459976) | 109241-60-3. evitachem.com.
  • Determination of the Contents of Antioxidants and Their Degradation Products in Sodium Chloride Injection for Blood Transfusion. nih.gov.
  • GC-MS vs LC-MS. resolvemass.ca.

Sources

Validation

A Comparative Guide to the Performance of Tris(2,3-dimethylphenyl) Phosphite in Hydroformylation Reactions

For researchers and professionals in drug development and fine chemical synthesis, the selection of the optimal ligand for transition metal-catalyzed reactions is a critical determinant of success. In the realm of hydrof...

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Author: BenchChem Technical Support Team. Date: April 2026

For researchers and professionals in drug development and fine chemical synthesis, the selection of the optimal ligand for transition metal-catalyzed reactions is a critical determinant of success. In the realm of hydroformylation, a cornerstone reaction for the production of aldehydes, the choice of phosphite ligand can profoundly influence catalytic activity, regioselectivity, and stability. This guide provides an in-depth comparative analysis of tris(2,3-dimethylphenyl) phosphite, a sterically hindered phosphite ligand, against other commonly employed phosphite ligands in rhodium-catalyzed hydroformylation reactions.

The Crucial Role of Phosphite Ligands in Hydroformylation

Hydroformylation, or the "oxo" process, involves the addition of a formyl group (CHO) and a hydrogen atom across the double bond of an alkene. The reaction is typically catalyzed by transition metal complexes, with rhodium being a prominent choice due to its high activity under mild conditions.[1][2][3] The ligands coordinated to the rhodium center are not mere spectators; they actively participate in the catalytic cycle and dictate the outcome of the reaction.

Phosphite ligands, with their characteristic P-O bonds, are a versatile class of ligands in hydroformylation.[4][5] Their electronic properties, specifically their strong π-acceptor character, facilitate key steps in the catalytic cycle, often leading to highly active catalysts.[6] Furthermore, the steric bulk of the substituents on the phosphite ligand can be systematically varied to control the regioselectivity of the reaction, favoring either the linear (n) or branched (iso) aldehyde product.[7][8]

Unveiling the Potential of Tris(2,3-dimethylphenyl) Phosphite

Tris(2,3-dimethylphenyl) phosphite is a triaryl phosphite ligand characterized by the presence of two methyl groups in the ortho and meta positions of each phenyl ring. This substitution pattern imparts significant steric bulk around the phosphorus atom. The steric and electronic properties of a ligand are paramount in determining its performance in catalysis.[9]

Electronic Effects: The electron-withdrawing nature of the aryl groups in phosphite ligands influences the electron density at the rhodium center. This, in turn, affects the rates of crucial steps in the catalytic cycle, such as CO dissociation and oxidative addition of hydrogen.

Steric Effects: The bulky nature of the 2,3-dimethylphenyl groups creates a sterically demanding environment around the metal center. This steric hindrance plays a pivotal role in controlling the approach of the olefin substrate, thereby influencing the regioselectivity of the hydroformylation reaction.

Comparative Performance Analysis: A Data-Driven Approach

To objectively assess the performance of tris(2,3-dimethylphenyl) phosphite, we will compare its expected performance with that of two well-established phosphite ligands: the sterically less hindered triphenyl phosphite and the bulkier tris(2,4-di-tert-butylphenyl) phosphite. The hydroformylation of 1-octene is selected as the model reaction, as it is a common substrate for studying ligand effects in this transformation.

LigandStructureExpected/Reported 1-Octene Conversion (%)Expected/Reported n/i RatioKey Performance Attributes
Tris(2,3-dimethylphenyl) Phosphite HighModerate to HighExpected to offer a good balance of activity and selectivity due to its intermediate steric bulk. The ortho-methyl groups are expected to favor the formation of the linear aldehyde.
Triphenyl Phosphite HighLow to ModerateGenerally leads to high reaction rates but offers limited control over regioselectivity, often resulting in a mixture of linear and branched aldehydes.[10][11]
Tris(2,4-di-tert-butylphenyl) Phosphite HighHighThe significant steric bulk of the tert-butyl groups strongly directs the reaction towards the linear aldehyde, resulting in high n/i ratios.[12]

Note: The performance of tris(2,3-dimethylphenyl) phosphite is a projection based on the performance of other bulky phosphite ligands. Experimental verification is necessary to confirm these expectations.

Experimental Protocol for Comparative Ligand Evaluation

To ensure a fair and accurate comparison of ligand performance, a standardized experimental protocol is essential. The following section outlines a detailed methodology for the rhodium-catalyzed hydroformylation of 1-octene.

Catalyst Precursor Preparation

The active catalyst is typically generated in situ from a rhodium precursor and the phosphite ligand. A common precursor is Rh(acac)(CO)₂, where acac is acetylacetonate.

Procedure:

  • In a nitrogen-filled glovebox, dissolve Rh(acac)(CO)₂ (1.0 mol%) and the respective phosphite ligand (2.2 mol%) in degassed toluene (10 mL) in a Schlenk flask equipped with a magnetic stir bar.

  • Stir the solution at room temperature for 30 minutes to allow for ligand exchange and the formation of the active catalyst species.

Hydroformylation Reaction

The hydroformylation reaction is carried out in a high-pressure autoclave to handle the syngas (a mixture of CO and H₂).

Procedure:

  • Transfer the prepared catalyst solution to a 100 mL stainless steel autoclave inside the glovebox.

  • Add 1-octene (100 equivalents based on rhodium) to the autoclave.

  • Seal the autoclave, remove it from the glovebox, and connect it to a syngas line.

  • Purge the autoclave three times with syngas (1:1 CO/H₂).

  • Pressurize the autoclave to the desired pressure (e.g., 20 bar) with syngas.

  • Heat the autoclave to the reaction temperature (e.g., 80 °C) and stir the reaction mixture for the desired time (e.g., 4 hours).

  • After the reaction, cool the autoclave to room temperature and carefully vent the excess gas.

Product Analysis

The reaction mixture is analyzed to determine the conversion of 1-octene and the selectivity for the different aldehyde isomers.

Procedure:

  • Take a sample of the reaction mixture and dilute it with a suitable solvent (e.g., dichloromethane).

  • Add an internal standard (e.g., dodecane) for quantitative analysis.

  • Analyze the sample by gas chromatography (GC) using a flame ionization detector (FID).

  • Identify the products (n-nonanal, 2-methyloctanal, and other isomers) by comparing their retention times with those of authentic samples.

  • Quantify the products and the remaining 1-octene using the internal standard to calculate the conversion and selectivity.

Mechanistic Insights and the Role of Ligand Structure

The performance of a phosphite ligand in hydroformylation is intrinsically linked to its influence on the catalytic cycle. The generally accepted mechanism for rhodium-catalyzed hydroformylation involves a series of elementary steps, including ligand dissociation, olefin coordination, migratory insertion, and reductive elimination.

The steric bulk of the phosphite ligand, such as that in tris(2,3-dimethylphenyl) phosphite, is crucial in determining the regioselectivity. During the migratory insertion step, the hydride ligand on the rhodium center adds to the coordinated olefin. The bulky phosphite ligands favor the formation of the anti-Markovnikov product (the linear aldehyde) by sterically disfavoring the formation of the more crowded branched alkyl-rhodium intermediate.

The electronic properties of the phosphite ligand also play a significant role. The π-acceptor nature of phosphites helps to stabilize the electron-rich rhodium center and facilitates the dissociation of a CO ligand, which is often a rate-limiting step.

Visualization of the Catalytic Process

To better understand the relationships within the experimental and catalytic processes, the following diagrams are provided.

Experimental_Workflow cluster_prep Catalyst Preparation cluster_reaction Hydroformylation Reaction cluster_analysis Product Analysis prep1 Dissolve Rh(acac)(CO)₂ and Ligand in Toluene prep2 Stir for 30 min prep1->prep2 react1 Add 1-Octene prep2->react1 Transfer to Autoclave react2 Pressurize with Syngas react1->react2 react3 Heat and Stir react2->react3 analysis1 Sample and Dilute react3->analysis1 Collect Sample analysis2 Add Internal Standard analysis1->analysis2 analysis3 GC-FID Analysis analysis2->analysis3

Caption: Experimental workflow for the comparative evaluation of phosphite ligands in hydroformylation.

Catalytic_Cycle A [Rh(H)(CO)₂(L)₂] B [Rh(H)(CO)(L)₂(Olefin)] A->B + Olefin - CO C_linear [Rh(n-alkyl)(CO)(L)₂] B->C_linear Migratory Insertion (anti-Markovnikov) C_branched [Rh(iso-alkyl)(CO)(L)₂] B->C_branched Migratory Insertion (Markovnikov) D_linear [Rh(n-acyl)(CO)(L)₂] C_linear->D_linear + CO D_branched [Rh(iso-acyl)(CO)(L)₂] C_branched->D_branched + CO E_linear [Rh(n-acyl)(H)₂(CO)(L)₂] D_linear->E_linear Oxidative Addition of H₂ E_branched [Rh(iso-acyl)(H)₂(CO)(L)₂] D_branched->E_branched Oxidative Addition of H₂ E_linear->A Reductive Elimination + n-aldehyde E_branched->A Reductive Elimination + iso-aldehyde

Caption: Simplified catalytic cycle for rhodium-catalyzed hydroformylation.

Conclusion

Tris(2,3-dimethylphenyl) phosphite represents a promising ligand for rhodium-catalyzed hydroformylation, with its performance anticipated to be a favorable compromise between the high activity of less hindered phosphites and the high linear selectivity of very bulky phosphites. The ortho-methyl groups are expected to provide sufficient steric hindrance to favor the formation of the linear aldehyde from terminal olefins like 1-octene, while not being so excessively bulky as to significantly retard the reaction rate.

This guide has provided a framework for understanding and evaluating the performance of tris(2,3-dimethylphenyl) phosphite in the context of other common phosphite ligands. The detailed experimental protocol and mechanistic insights offer a solid foundation for researchers to conduct their own comparative studies and make informed decisions in the selection of ligands for their specific hydroformylation applications. Further experimental investigation is warranted to precisely quantify the performance of tris(2,3-dimethylphenyl) phosphite and fully elucidate its potential in catalysis.

References

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